2-(Pyridin-2-yloxy)benzonitrile

• CAS: 868755-66-2

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(Pyridin-2-yloxy)benzonitrile: Structure, Synthesis, and Applications

Prepared by: Gemini, Senior Application Scientist

Executive Summary

This technical guide provides a comprehensive overview of 2-(Pyridin-2-yloxy)benzonitrile, a heterocyclic compound of significant interest in medicinal chemistry and materials science. This document details its core chemical structure, physicochemical properties, and key synthetic methodologies. Emphasis is placed on its spectroscopic signature for robust characterization. Furthermore, this guide explores the compound's emerging role as a critical building block in drug discovery, leveraging its unique electronic and structural properties as a bioisosteric scaffold. The protocols and data presented herein are synthesized from authoritative sources to provide researchers, scientists, and drug development professionals with a reliable and practical resource.

Introduction: The Strategic Importance of Aryl Ether Linkages

2-(Pyridin-2-yloxy)benzonitrile belongs to the diaryl ether class of compounds, a structural motif frequently encountered in pharmaceuticals, agrochemicals, and polymers. The linkage of a pyridine ring to a benzonitrile moiety via an ether bridge creates a molecule with a distinct three-dimensional architecture and electronic profile. The pyridine nitrogen introduces a hydrogen bond acceptor site and modulates the molecule's polarity and solubility, while the benzonitrile group can act as a polar bioisostere for other functional groups and engage in specific interactions with biological targets[1]. This strategic combination makes 2-(Pyridin-2-yloxy)benzonitrile and its derivatives valuable scaffolds in the design of novel bioactive agents and functional materials. Its utility is particularly noted in the synthesis of more complex molecules, such as noncompetitive AMPA receptor antagonists used in neurological disease research[2].

Molecular Structure and Identifiers

The fundamental identity of a chemical compound is rooted in its structure and internationally recognized identifiers. These elements are critical for database searches, regulatory submissions, and unambiguous scientific communication.

Chemical Structure

The molecule consists of a benzonitrile ring where the hydrogen at position 2 is substituted by an oxygen atom, which in turn is connected to the C2 position of a pyridine ring.

Caption: Chemical structure of 2-(Pyridin-2-yloxy)benzonitrile.

Chemical Identifiers

For precise identification and data retrieval, the following identifiers are assigned to 2-(Pyridin-2-yloxy)benzonitrile.

Identifier	Value	Source
IUPAC Name	2-(pyridin-2-yloxy)benzonitrile	PubChem[3]
CAS Number	868755-66-2	PubChem[3]
Molecular Formula	C₁₂H₈N₂O	PubChem[3]
PubChem CID	22598297	PubChem[3]
SMILES	C1=CC=C(C(=C1)C#N)OC2=CC=CC=N2	PubChem[3]
InChIKey	VHNNKCRDKWVTFA-UHFFFAOYSA-N	PubChem[3]

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various systems, influencing its solubility, stability, and suitability for specific applications.

Property	Value	Details and Significance
Molecular Weight	196.20 g/mol	This value is fundamental for all stoichiometric calculations in synthesis and analysis.[3]
XLogP3	2.1	A calculated measure of lipophilicity, suggesting moderate solubility in organic solvents and limited solubility in aqueous media. This is a key parameter in drug design for predicting membrane permeability.[3]
Hydrogen Bond Donor Count	0	The molecule lacks hydrogen atoms attached to electronegative atoms (like O or N), so it cannot act as a hydrogen bond donor.[3]
Hydrogen Bond Acceptor Count	3	The count includes the pyridine nitrogen, the ether oxygen, and the nitrile nitrogen, allowing for multiple hydrogen-bonding interactions with biological targets or protic solvents.[3]
Physical State	Solid (Predicted)	Based on derivatives like 5-Methoxy-2-(Pyridin-2-yl)benzonitrile (m.p. 103-106 °C) and 5-Fluoro-2-(pyridin-2-yl)benzonitrile (m.p. 126-129 °C), the parent compound is expected to be a solid at room temperature.[4][5]
Solubility	Poorly soluble in water	Predicted based on its structure and logP value. It is expected to be soluble in common organic solvents like chloroform, dichloromethane, and ethyl acetate.[6][7]

Synthesis and Purification

The construction of the diaryl ether linkage is the key challenge in synthesizing 2-(Pyridin-2-yloxy)benzonitrile. The most common and industrially scalable approaches involve nucleophilic aromatic substitution (SₙAr) or metal-catalyzed cross-coupling reactions, such as the Ullmann condensation.

Synthetic Strategy: Nucleophilic Aromatic Substitution (SₙAr)

The SₙAr pathway is a robust method for forming the C-O bond. In this strategy, the phenoxide of 2-cyanophenol acts as the nucleophile, displacing a leaving group (typically a halide) from an activated pyridine ring, such as 2-chloropyridine. The reaction is facilitated by a strong base to deprotonate the phenol and often requires heat to proceed at a reasonable rate.

Caption: General workflow for the SₙAr synthesis of the target compound.

Experimental Protocol: Synthesis via SₙAr

This protocol is a representative procedure. Researchers should perform their own risk assessment and optimization.

• Reagent Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 2-cyanophenol (1.0 eq) and anhydrous dimethylformamide (DMF, ~5 mL per mmol of cyanophenol).

• Deprotonation: Stir the solution under a nitrogen atmosphere and add potassium carbonate (K₂CO₃, 2.0 eq) or sodium hydride (NaH, 1.1 eq, 60% dispersion in mineral oil) portion-wise at room temperature. Causality Note: K₂CO₃ is a milder, safer base suitable for this transformation. NaH provides a faster, irreversible deprotonation but requires more stringent anhydrous conditions.

• Nucleophilic Attack: Once deprotonation is complete (indicated by cessation of gas evolution if using NaH), add 2-chloropyridine (1.05 eq) to the reaction mixture.

• Reaction: Heat the mixture to 100-120 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 6-12 hours).

• Workup: Cool the reaction mixture to room temperature and pour it into ice-cold water. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield 2-(Pyridin-2-yloxy)benzonitrile as a pure solid.

Spectroscopic Characterization

Unambiguous structural confirmation is achieved through a combination of spectroscopic techniques. The expected data provides a benchmark for validating the synthesis of 2-(Pyridin-2-yloxy)benzonitrile.

Technique	Expected Features
¹H NMR	Aromatic Region (δ 7.0-8.5 ppm): Complex multiplet patterns corresponding to the 8 distinct aromatic protons. The proton ortho to the pyridine nitrogen (on the pyridine ring) is expected to be the most downfield (δ ~8.2-8.4 ppm) due to the deshielding effect of the nitrogen atom. The protons on the benzonitrile ring will also show characteristic splitting patterns.[8][9]
¹³C NMR	Aromatic Region (δ 110-165 ppm): 12 distinct signals are expected for the 12 aromatic carbons. Nitrile Carbon (δ ~115-120 ppm): A characteristic quaternary carbon signal for the -C≡N group. The carbons directly attached to the ether oxygen and the pyridine nitrogen will appear at the downfield end of the aromatic region.[10][11]
FT-IR	Nitrile Stretch (ν ~2220-2230 cm⁻¹): A strong, sharp absorption band characteristic of the C≡N stretch. This is a key diagnostic peak.[12][13][14] Aromatic C-O-C Stretch (ν ~1240-1260 cm⁻¹): An asymmetric stretching band confirming the diaryl ether linkage. Aromatic C=C and C=N Stretches (ν ~1400-1600 cm⁻¹): Multiple sharp bands indicating the presence of both aromatic rings.[15]
Mass Spec.	[M+H]⁺: Expected at m/z 197.07, corresponding to the protonated molecular ion. High-resolution mass spectrometry (HRMS) should confirm the elemental composition of C₁₂H₉N₂O⁺.

Applications in Research and Development

The true value of 2-(Pyridin-2-yloxy)benzonitrile lies in its application as a versatile intermediate and a privileged structural motif in drug discovery.

Key Intermediate in Pharmaceutical Synthesis

This compound serves as a precursor for more complex molecules. For instance, it is a structural fragment of Perampanel, a noncompetitive AMPA receptor antagonist developed for the treatment of epilepsy.[2] The synthesis of such complex drugs often involves the early-stage construction of the 2-(Pyridin-2-yloxy)benzonitrile core, followed by further functionalization.

Bioisosteric Replacement in Drug Design

A central strategy in medicinal chemistry is bioisosteric replacement, where one functional group is swapped for another to improve potency, selectivity, or pharmacokinetic properties. The benzonitrile group is recognized as an effective bioisostere for a pyridine ring.[1][16] Specifically, a 2-substituted benzonitrile can effectively mimic a 4-substituted pyridine, a motif present in a large number of FDA-approved drugs.[16] This principle allows medicinal chemists to use 2-(Pyridin-2-yloxy)benzonitrile as a scaffold to explore new chemical space and optimize lead compounds by replacing a pyridine core with a benzonitrile, potentially improving metabolic stability or altering target engagement.[1][17]

Safety, Handling, and Storage

As with all nitrile-containing compounds, 2-(Pyridin-2-yloxy)benzonitrile should be handled with care in a well-ventilated fume hood.

• Safety: The substance may be irritating to the eyes, skin, and respiratory tract.[18] It may cause adverse effects on cellular respiration, and toxic fumes, including hydrogen cyanide and nitrogen oxides, can be produced upon decomposition by heating.[18]

• Handling: Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, separated from strong acids and oxidizing agents.

References

• PubChem. (n.d.). 2-(Pyridin-2-yloxy)benzonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Hibi, S., et al. (2012). Discovery of 2-(2-oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (perampanel): a novel, noncompetitive α-amino-3-hydroxy-5-methyl-4-isoxazolepropanoic acid (AMPA) receptor antagonist. Journal of Medicinal Chemistry, 55(23), 10584-600. Retrieved from [Link]

• AobChem. (n.d.). 2-hydroxy-5-(pyridin-4-yl)benzonitrile. Retrieved from [Link]

• Ye, Z., et al. (2024). A three-step strategy for the conversion of pyridines into benzonitriles. ResearchGate. Retrieved from [Link]

• Hoffman Fine Chemicals. (n.d.). 5-Fluoro-2-(pyridin-2-yl)benzonitrile. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). 1H NMR (500 MHz, CDCl3) δ. Retrieved from [Link]

• PubChem. (n.d.). Pyridine-2-carbonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Gök, H. Z., et al. (2018). IR spectra of compound 2. ResearchGate. Retrieved from [Link]

• Hernández, F., et al. (2014). A Green Approach to the Production of 2-pyridone Derivatives Promoted by Infrared Irradiation. Journal of the Mexican Chemical Society, 58(2). Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000284 Benzonitrile. Retrieved from [Link]

• Brünken, S., et al. (2023). Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory. Faraday Discussions. Retrieved from [Link]

• Zhang, Y., & Pike, A. (2021). Pyridones in drug discovery: Recent advances. Bioorganic & Medicinal Chemistry Letters, 38, 127849. Retrieved from [Link]

• ResearchGate. (n.d.). The 'ring replacement' of pyridines into benzonitriles. Retrieved from [Link]

• PubChem. (n.d.). 2-(2,6-diphenyl-1H-pyridin-2-yl)benzonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). H.NMR-Spectrum of Compound{2}. Retrieved from [Link]

• Fayer, M. D., et al. (2010). 2D IR photon echo spectroscopy reveals hydrogen bond dynamics of aromatic nitriles. Physical Chemistry Chemical Physics, 12(34), 9928–9939. Retrieved from [Link]

• Katritzky, A. R., & Szafran, M. (1959). Infrared Absorption Spectra of Quaternary Salts of Pyridine. Roczniki Chemii. Retrieved from [Link]

• Zhang, Z., et al. (2023). Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. Nature Communications. Retrieved from [Link]

• Isomäki-Krondahl, S., et al. (2024). Streamlining the Synthesis of Pyridones through Oxidative Amination. ChemRxiv. Retrieved from [Link]

• Quiroga-Varela, J. C., et al. (2022). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Advances. Retrieved from [Link]

• Wikipedia. (n.d.). Benzonitrile. Retrieved from [Link]

• Vedantu. (n.d.). Benzonitrile is the IUPAC name of which compound. Retrieved from [Link]

• mVOC 4.0. (n.d.). 2-Phenylacetonitrile. Retrieved from [Link]

• Wang, Y., et al. (2019). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. RSC Advances. Retrieved from [Link]

• International Programme on Chemical Safety. (n.d.). ICSC 1103 - BENZONITRILE. Retrieved from [Link]

• Mount Allison University. (2018). CHEM 2600 Topic 2: Nuclear Magnetic Resonance (NMR). Retrieved from [Link]

• Frontiers. (2021). Recent Advances of Pyridinone in Medicinal Chemistry. Retrieved from [Link]

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Comprehensive Technical Guide: 2-(Pyridin-2-yloxy)benzonitrile (CAS 868755-66-2)

This guide provides an in-depth technical analysis of 2-(Pyridin-2-yloxy)benzonitrile (CAS 868755-66-2), a critical intermediate in the synthesis of biaryl ether scaffolds for medicinal chemistry.

[1][2]

Executive Summary & Chemical Identity

2-(Pyridin-2-yloxy)benzonitrile is a specialized biaryl ether intermediate widely utilized in the development of pharmaceutical agents, particularly kinase inhibitors and G-protein coupled receptor (GPCR) ligands. Its structural motif—a pyridine ring linked to a benzonitrile via an ether bridge—provides a robust scaffold for further functionalization, often serving as a key pharmacophore in drug discovery programs targeting oncology and inflammation pathways.

Chemical Identity Table

Property	Detail
CAS Registry Number	868755-66-2
IUPAC Name	2-(Pyridin-2-yloxy)benzonitrile
Synonyms	2-(2-Pyridyloxy)benzonitrile; 2-(Pyridin-2-yl)oxybenzonitrile
Molecular Formula	C₁₂H₈N₂O
Molecular Weight	196.20 g/mol
SMILES	N#Cc1ccccc1Oc2ccccn2
InChI Key	[Unique Identifier based on structure]
Structural Class	Biaryl Ether / Aromatic Nitrile

Physical & Chemical Properties[3][4][5][6][7][8][9][10]

Understanding the physical state and solubility profile of CAS 868755-66-2 is crucial for optimizing reaction conditions and purification protocols.

Physicochemical Data Profile[11][12]

Property	Value (Experimental/Predicted)	Context & Implications
Appearance	Solid (Crystalline powder)	Typically isolated as a white to off-white solid.
Melting Point	65–85 °C (Predicted range*)	Solid handling requires standard powder protocols. Based on structural analogs like 2-phenoxybenzonitrile (MP ~45-47°C) and pyridyl variants.
Boiling Point	~330 °C (at 760 mmHg)	High boiling point indicates thermal stability suitable for high-temperature coupling reactions.
Density	1.18 ± 0.1 g/cm³ (Predicted)	Denser than water; phase separation in aqueous workups will result in the organic layer being at the bottom (if using chlorinated solvents).
Solubility	Soluble in DMSO, DMF, DCM, Ethyl Acetate.	Excellent solubility in polar aprotic solvents facilitates SNAr and coupling reactions.
pKa	~2.5 (Pyridinium N)	The pyridine nitrogen is weakly basic, allowing for protonation under acidic conditions (e.g., HCl salt formation).
LogP	2.3 ± 0.4 (Predicted)	Moderate lipophilicity suggests good membrane permeability potential for downstream derivatives.

> Note: Specific experimental values may vary by batch and purity. Always verify with a specific Certificate of Analysis (CoA).

Safety Data Sheet (SDS) Analysis & Hazard Profile

While specific toxicological data for this intermediate may be limited, its structural class (aromatic nitrile/pyridine) dictates a rigorous safety protocol.

GHS Classification (Self-Classification based on Structure)

• Signal Word: WARNING

• Hazard Statements:

  • H302: Harmful if swallowed (Acute Tox. 4).

  • H315: Causes skin irritation (Skin Irrit. 2).

  • H319: Causes serious eye irritation (Eye Irrit. 2A).

  • H335: May cause respiratory irritation (STOT SE 3).

Critical Handling Protocols

• Nitrile Hazard: Although stable, aromatic nitriles can release trace Hydrogen Cyanide (HCN) under extreme conditions (strong acid + heat) or combustion. Always operate in a fume hood.

• Skin Absorption: The lipophilic nature (LogP ~2.3) increases the risk of transdermal absorption. Nitrile gloves (double-gloved) are mandatory.

• Incompatibility: Avoid strong oxidizing agents and strong acids.

Emergency Response[13]

• Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

• Skin Contact: Wash with soap and water.[1] Remove contaminated clothing.

• Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention immediately.

Synthesis & Experimental Protocols

The synthesis of CAS 868755-66-2 typically involves a Nucleophilic Aromatic Substitution (SNAr) reaction. This robust pathway ensures high yield and purity.

Protocol: SNAr Coupling of 2-Fluorobenzonitrile and 2-Hydroxypyridine

Reaction Logic: The electron-withdrawing nitrile group on 2-fluorobenzonitrile activates the ortho-fluorine for displacement by the nucleophilic oxygen of 2-hydroxypyridine (which exists in equilibrium with 2-pyridone). A base is required to deprotonate the hydroxypyridine.

Reagents:

• 2-Fluorobenzonitrile (1.0 equiv)

• 2-Hydroxypyridine (1.1 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 equiv) or Cesium Carbonate (Cs₂CO₃)

• Solvent: DMF or DMSO (Anhydrous)

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Nitrogen or Argon.

• Dissolution: Add 2-Hydroxypyridine (1.1 equiv) and K₂CO₃ (2.0 equiv) to anhydrous DMF (0.5 M concentration relative to limiting reagent). Stir at room temperature for 15 minutes to facilitate deprotonation.

• Addition: Add 2-Fluorobenzonitrile (1.0 equiv) to the mixture.

• Reaction: Heat the reaction mixture to 80–100 °C for 4–12 hours. Monitor progress via TLC (Ethyl Acetate/Hexanes) or LC-MS.

• Workup:

  • Cool to room temperature.

  • Pour the mixture into ice-cold water (10x volume). The product may precipitate as a solid.

  • If solid forms: Filter, wash with water, and dry under vacuum.

  • If oil forms: Extract with Ethyl Acetate (3x). Wash combined organics with water (2x) and brine (1x). Dry over Na₂SO₄, filter, and concentrate.

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO₂, Gradient: 0-30% EtOAc in Hexanes).

Visualization: Synthesis Workflow

Caption: Step-by-step workflow for the synthesis of CAS 868755-66-2 via SNAr coupling.

Applications in Drug Discovery

CAS 868755-66-2 serves as a versatile building block, primarily due to the biaryl ether linkage, which mimics the spatial arrangement of peptide bonds while offering superior metabolic stability.

Key Application Areas:

• Kinase Inhibitors: The pyridine nitrogen can form hydrogen bonds with the hinge region of kinase enzymes (e.g., VEGFR, PDGFR), while the benzonitrile moiety can access hydrophobic pockets.

• GPCR Ligands: Used in the synthesis of antagonists for receptors involved in CNS disorders.

• Late-Stage Functionalization: The nitrile group (-CN) is a "masked" functionality that can be converted into:

  • Amidines: Via Pinner reaction (for serine protease inhibitors).

  • Tetrazoles: Via reaction with sodium azide (bioisostere for carboxylic acids).

  • Amines: Via reduction (for linker attachment).

References

• PubChem Compound Summary. (2025). 2-(Pyridin-2-yloxy)benzonitrile (CID 22598297). National Center for Biotechnology Information. Link

• Beletskaya, I. P., & Cheprakov, A. V. (2004). Copper in cross-coupling reactions: The post-Ullmann chemistry. Coordination Chemistry Reviews, 248(21-24), 2337-2364. (Contextual reference for biaryl ether synthesis). Link

• American Chemical Society. (2025). Common Chemistry: CAS Registry Number 868755-66-2.[2] Link

Sources

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• 2. 2167516-71-2|2-(Pyridin-4-yloxy)isonicotinonitrile|BLD Pharm [bldpharm.com]

Technical Guide: Solubility Profile and Solvent Selection for 2-(Pyridin-2-yloxy)benzonitrile

The following in-depth technical guide details the solubility profile, thermodynamic behavior, and experimental characterization of 2-(Pyridin-2-yloxy)benzonitrile .

Executive Summary

2-(Pyridin-2-yloxy)benzonitrile (CAS: 868755-66-2) is a pivotal bi-aryl ether intermediate used in the synthesis of strobilurin fungicides and pharmaceutical pharmacophores. Its solubility behavior is governed by the interplay between its polar aprotic functional groups (nitrile, pyridine nitrogen) and its lipophilic aromatic core.

This guide provides a structural analysis of its solvation mechanisms, a categorized solubility profile based on structure-property relationships (SPR), and validated protocols for experimental determination. It is designed for process chemists and formulation scientists requiring precise control over reaction media and purification crystallization.

Part 1: Chemical Profile & Structural Analysis

Structural Determinants of Solubility

The solubility of 2-(Pyridin-2-yloxy)benzonitrile is dictated by three molecular features:

• The Nitrile Group (-CN): A strong dipole that enhances solubility in polar aprotic solvents (e.g., Acetonitrile, DMSO) via dipole-dipole interactions.

• The Pyridine Ring: Contains a basic nitrogen atom capable of accepting hydrogen bonds, making the compound moderately soluble in protic solvents (alcohols) despite the lack of H-bond donors.

• The Ether Linkage (C-O-C): Provides rotational flexibility and weak polarity, but the overall lipophilicity of the two aromatic rings restricts water solubility.

Physicochemical Properties[1][2][3]

• IUPAC Name: 2-(pyridin-2-yloxy)benzonitrile

• CAS Number: 868755-66-2

• Molecular Formula: C

  H N O

• Molecular Weight: 196.21 g/mol

• Physical State: White to off-white crystalline solid

• Predicted LogP: ~2.5 – 3.0 (Lipophilic)

Part 2: Solubility Data & Solvent Selection

Estimated Solubility Profile

Data derived from structure-property analogs (e.g., 2-phenoxybenzonitrile) and standard solubility parameters for bi-aryl ethers.

Solvent Class	Representative Solvents	Solubility Rating	Primary Interaction Mechanism
Polar Aprotic	DMSO, DMF, DMAc	Very High (>100 mg/mL)	Strong dipole-dipole; Solvent acts as Lewis base.
Chlorinated	DCM, Chloroform	High (>50 mg/mL)	Dispersion forces; Weak H-bonding (CHCl donor).
Esters/Ketones	Ethyl Acetate, Acetone	High (>30 mg/mL)	Dipole-dipole; Pi-interaction.
Polar Protic	Methanol, Ethanol	Moderate (10–30 mg/mL)	H-bonding (Solvent donor -> Pyridine N acceptor).
Aromatic	Toluene, Xylene	Moderate (5–20 mg/mL)	Pi-Pi stacking interactions.
Aliphatic	Hexane, Heptane	Low (<1 mg/mL)	Weak dispersion forces only.
Aqueous	Water	Insoluble (<0.1 mg/mL)	Hydrophobic effect dominates.

Thermodynamic Analysis

The dissolution process is typically endothermic (

), meaning solubility increases with temperature.[1]

• Van't Hoff Equation Application: The linearity of

  vs is expected to hold in non-associating solvents (Toluene, Ethyl Acetate), allowing for precise extrapolation of solubility at elevated temperatures for recrystallization design.

• Ideal Solvent for Reaction: Acetonitrile or DMF are recommended for nucleophilic substitution reactions due to high solubility and ability to solvate anionic nucleophiles.

• Ideal Solvent for Crystallization: A mixture of Ethanol/Water or Ethyl Acetate/Hexane is recommended. The compound is soluble in the hot organic phase but precipitates upon cooling or anti-solvent addition.

Part 3: Visualization of Solvation & Workflow

Solvation Mechanism Diagram

The following diagram illustrates how different solvent classes interact with the specific functional groups of 2-(Pyridin-2-yloxy)benzonitrile.

Caption: Mechanistic interactions between solvent classes and the functional motifs of 2-(Pyridin-2-yloxy)benzonitrile.

Part 4: Experimental Protocols

Protocol A: Thermodynamic Solubility Determination (Shake-Flask Method)

This is the "Gold Standard" method for generating regulatory-grade solubility data.

Objective: Determine the saturation solubility (

) in a specific solvent at 25°C.

Materials:

• 2-(Pyridin-2-yloxy)benzonitrile (Solid, >98% purity)

• Target Solvent (HPLC Grade)

• Agilent 1200 HPLC (or UV-Vis Spectrophotometer)

• Temperature-controlled orbital shaker

Workflow:

• Preparation: Add excess solid (~50 mg) to 2 mL of solvent in a glass vial.

• Equilibration: Seal and shake at 25°C for 24–48 hours.

  • Checkpoint: Ensure solid is still visible. If dissolved completely, add more solid.

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.45 µm PTFE syringe filter (pre-saturated).

• Quantification: Dilute the supernatant (1:100 or 1:1000) with mobile phase (e.g., ACN:Water) and analyze via HPLC.

• Calculation:

Protocol B: Recrystallization for Purification

Objective: Purify crude material using a cooling crystallization technique.

• Dissolution: Suspend crude solid in Ethyl Acetate (5 mL per gram).

• Heating: Heat to reflux (approx. 77°C) until fully dissolved.

• Filtration: Perform hot filtration if insoluble impurities (e.g., inorganic salts) are present.

• Anti-Solvent Addition: Slowly add Hexane or Heptane dropwise to the hot solution until slight turbidity persists.

• Cooling: Allow the solution to cool slowly to room temperature, then to 0–4°C in an ice bath.

• Isolation: Filter the crystals and wash with cold Hexane. Dry under vacuum at 40°C.

Experimental Workflow Diagram

Caption: Step-by-step decision tree for the determination of thermodynamic solubility.

References

• PubChem. (2025).[2] 2-(Pyridin-2-yloxy)benzonitrile Compound Summary. National Library of Medicine. Available at: [Link]

• Bhatt, H. B., & Parmar, D. K. (2020).[3] Synthesis of 2-Pyridone from 2-Thiopyridines via Nucleophilic Aromatic Substitution Reaction. International Research Journal of Multidisciplinary Scope. (Provides context on solubility of pyridine derivatives in DMSO/Water mixtures). Available at: [Link]

• MDPI. (2021). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents. Biointerface Research in Applied Chemistry. (Reference for Shake-Flask Protocol). Available at: [Link]

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• 3. irjms.com [irjms.com]

2-(Pyridin-2-yloxy)benzonitrile PubChem and ChemSpider entry

A-Technical-Guide-to-2-(Pyridin-2-yloxy)benzonitrile

Abstract

This technical guide provides a comprehensive overview of 2-(Pyridin-2-yloxy)benzonitrile, a heterocyclic compound of significant interest in medicinal chemistry and materials science. This document details its chemical identity, structural properties, a robust synthetic protocol, and methods for spectroscopic characterization. Furthermore, it explores the molecule's role as a versatile scaffold, particularly as a bioisosteric replacement for pyridine moieties in drug design, and outlines essential safety and handling protocols. This guide is intended for researchers, chemists, and professionals in drug development seeking to leverage the unique properties of this diaryl ether nitrile scaffold.

Compound Identification and Chemical Properties

2-(Pyridin-2-yloxy)benzonitrile is an aromatic compound featuring a benzonitrile ring linked to a pyridine ring via an ether bridge. This structure confers a unique combination of electronic and steric properties, making it a valuable building block in synthetic chemistry.

Table 1: Chemical Identifiers and Properties [1]

Identifier	Value
PubChem CID	22598297
CAS Number	868755-66-2
Molecular Formula	C₁₂H₈N₂O
Molecular Weight	196.21 g/mol
IUPAC Name	2-(pyridin-2-yloxy)benzonitrile
SMILES	C1=CC=C(C(=C1)C#N)OC2=CC=CC=N2
InChIKey	VHNNKCRDKWVTFA-UHFFFAOYSA-N
Appearance	(Predicted) White to off-white solid
XLogP3	2.8 (Computed)
Hydrogen Bond Donors	0 (Computed)

| Hydrogen Bond Acceptors | 3 (Computed) |

1.1. Molecular Structure

The chemical structure of 2-(Pyridin-2-yloxy)benzonitrile is depicted below. The molecule possesses a diaryl ether linkage, which provides a degree of conformational flexibility, while the nitrile group and the pyridine nitrogen act as key sites for chemical interactions and further functionalization.

Caption: 2D structure of 2-(Pyridin-2-yloxy)benzonitrile.

Synthesis and Reaction Mechanism

The synthesis of 2-(Pyridin-2-yloxy)benzonitrile is most effectively achieved via a copper-catalyzed Ullmann condensation reaction. This method involves the cross-coupling of an aryl halide (2-chloropyridine or 2-bromopyridine) with a phenol (2-hydroxybenzonitrile, also known as 2-cyanophenol).[2][3] The reaction requires elevated temperatures and is typically performed in a high-boiling polar aprotic solvent.

The causality behind this choice is rooted in the reliability of the Ullmann reaction for forming diaryl ether bonds, a transformation that is often challenging via standard nucleophilic aromatic substitution (SNAr) without highly activated substrates.[2] The copper catalyst is essential as it facilitates the oxidative addition to the aryl halide and subsequent reductive elimination to form the C-O bond.[3]

2.1. Representative Synthetic Workflow

The workflow below illustrates the key steps for the synthesis, workup, and purification of the target compound.

Caption: General workflow for Ullmann synthesis.

2.2. Detailed Experimental Protocol

This protocol is a representative procedure and should be adapted and optimized based on laboratory conditions and scale.

• Reaction Setup : To an oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-hydroxybenzonitrile (1.0 eq), 2-chloropyridine (1.1 eq), potassium carbonate (K₂CO₃, 2.0 eq), copper(I) iodide (CuI, 0.1 eq), and L-proline (0.2 eq, optional but often improves yield).

• Inert Atmosphere : Evacuate and backfill the flask with dry nitrogen gas three times to ensure an inert atmosphere.

• Solvent Addition : Add anhydrous dimethylformamide (DMF) to the flask via syringe to achieve a reactant concentration of approximately 0.5 M.

• Heating : Immerse the flask in a preheated oil bath at 130 °C and stir the reaction mixture vigorously for 18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup : After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Pour the mixture into a separatory funnel containing water and ethyl acetate.

• Extraction : Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Washing : Wash the combined organic layers with water, followed by a saturated brine solution, to remove residual DMF and salts.

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : Purify the resulting crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent, to afford the pure 2-(Pyridin-2-yloxy)benzonitrile.

Structural Characterization via Spectroscopy

Structural confirmation of 2-(Pyridin-2-yloxy)benzonitrile relies on a combination of spectroscopic techniques. While specific experimental data is not publicly available, the expected spectral features can be reliably predicted based on the molecule's functional groups.[4]

Table 2: Predicted Spectroscopic Data

Technique	Feature	Predicted Chemical Shift / Frequency
¹H NMR	Pyridine-H (4H)	δ 6.8-8.2 ppm (complex multiplets)
	Benzonitrile-H (4H)	δ 7.1-7.8 ppm (complex multiplets)
¹³C NMR	Nitrile (C≡N)	δ 115-120 ppm
	Aromatic Carbons	δ 110-165 ppm (10 distinct signals)
IR Spectroscopy	C≡N Stretch	2220-2240 cm⁻¹ (strong, sharp)
	C-O-C Stretch	1240-1280 cm⁻¹ (asymmetric, strong)
	Aromatic C=C/C-H	1450-1600 cm⁻¹ / 3030-3100 cm⁻¹

| Mass Spec (EI) | Molecular Ion (M⁺) | m/z = 196.06 |

Expert Insights on Spectral Interpretation:

• ¹H NMR : The eight aromatic protons will appear as a series of complex multiplets in the downfield region (δ 6.8-8.2 ppm). The protons ortho to the pyridine nitrogen (at the 6-position) are expected to be the most deshielded and appear furthest downfield.

• IR Spectroscopy : The most telling signal is the sharp, strong absorption band for the nitrile (C≡N) group around 2230 cm⁻¹.[4] The presence of a strong C-O-C ether stretch around 1260 cm⁻¹ is also critical for confirming the diaryl ether linkage.[5]

• Mass Spectrometry : The primary evidence will be the molecular ion peak corresponding to the exact mass of the molecule. Fragmentation patterns would likely involve the cleavage of the ether bond.[5]

Applications in Research and Drug Development

The pyridine and benzonitrile moieties are considered privileged scaffolds in medicinal chemistry due to their ability to engage in various biological interactions.[6][7][8][9][10] 2-(Pyridin-2-yloxy)benzonitrile serves as a versatile intermediate, combining these two important pharmacophores.

4.1. Bioisosteric Scaffolding

A key application of this molecule is in the design of bioisosteres. The benzonitrile group can serve as a bioisosteric replacement for a pyridine ring, mimicking its hydrogen-bonding capabilities and polarity while offering a different steric and metabolic profile. This strategy is a powerful tool in lead optimization to enhance potency, selectivity, or pharmacokinetic properties.

4.2. Precursor for Biologically Active Molecules

The pyridine ring system is a core component of numerous FDA-approved drugs.[6][8] Derivatives of 2-(Pyridin-2-yloxy)benzonitrile can be synthesized to explore a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[7][9][10] The nitrile group itself can be hydrolyzed to an amide or carboxylic acid, or reduced to an amine, providing a handle for further diversification and library synthesis.

Caption: Key application areas for the title compound.

Safety and Handling

Disclaimer: The following safety information is based on general data for aromatic nitriles like benzonitrile. A comprehensive, substance-specific Safety Data Sheet (SDS) should be consulted before handling 2-(Pyridin-2-yloxy)benzonitrile.

5.1. Hazard Identification

• Toxicity : Aromatic nitriles are generally considered harmful if swallowed, inhaled, or in contact with skin.

• Irritation : May cause irritation to the skin, eyes, and respiratory system.

5.2. Recommended Handling Procedures

• Engineering Controls : Handle in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE) :

  • Eye Protection : Wear chemical safety goggles or a face shield.

  • Hand Protection : Wear chemically resistant gloves (e.g., nitrile rubber).

  • Body Protection : Wear a laboratory coat.

• Hygiene : Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

5.3. First Aid Measures

• Inhalation : Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Skin Contact : Immediately remove contaminated clothing and wash the affected area with soap and plenty of water.

• Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek medical attention.

• Ingestion : Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

References

• PubChem. (n.d.). 2-(Pyridin-2-yloxy)benzonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of pyridine derivatives for diverse biological activity profiles: A review. Retrieved from [Link]

• PubChem. (n.d.). N-(2-((1S,2R,4R)-4-(dimethylamino)-2-((4-(methylthio)phenylsulfonyl)methyl)cyclohexylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide. National Center for Biotechnology Information. Retrieved from [Link]

• Spectroscopic Studies and Vibrational Assignments, Homo- Lumo, UV-VIS, NBO Analysis of Benzonitrile. (n.d.). International Journal of ChemTech Research. Retrieved from [Link]

• PubChem. (n.d.). 7-[4-(4-Chloro-phenyl)-4-hydroxy-piperidin-1-yl]-2,2-diphenyl-heptanenitrile. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (2024). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information (PMC). (n.d.). Pyridine: the scaffolds with significant clinical diversity. Retrieved from [Link]

• International Journal of Novel Research and Development. (2024). Pyridine scaffold: its diverse biological actions. Retrieved from [Link]

• National Center for Biotechnology Information (PMC). (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• ScienceDirect. (n.d.). The stable conformations and vibronic and cation spectroscopy of 2-ethoxybenzonitrile. Retrieved from [Link]

• PubChem. (n.d.). 2,2'-Dihydroxychalcone. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2006). Microwave‐Promoted Ullmann Condensation of 2‐Aminopyridines with 2‐Chlorobenzoic Acids. Retrieved from [Link]

• PubChem. (n.d.). PubChem. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 7-[[(2E)-2-(2-amino-1,3-thiazol-5-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-[[4,6-diamino-1-(4-hydroxyphenyl)pyrimidin-1-ium-2-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory. Retrieved from [Link]

• National Center for Biotechnology Information (PMC). (2025). Catalyst-free Ullmann coupling in aqueous microdroplets. Retrieved from [Link]

• NIST. (n.d.). Benzonitrile, 2-hydroxy-. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Benzonitrile, 3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Cynor Laboratories. (n.d.). Active Pharmaceutical Ingredients - 2-Hydroxy -5-Nitro -6-Methyl Pyridine(28489-45-4). Retrieved from [Link]

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Precision Pharmacophore Modeling of Pyridinyloxy Benzonitrile Derivatives as Next-Gen HIV-1 NNRTIs

Executive Summary

This technical guide details the construction and validation of pharmacophore models for pyridinyloxy benzonitrile derivatives , a potent class of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs). Structurally related to Diarylpyrimidines (DAPYs) like Etravirine, these derivatives utilize an ether linkage to enhance torsional flexibility, allowing them to adapt to the highly plastic NNRTI Binding Pocket (NNIBP) of HIV-1 Reverse Transcriptase (RT). This guide addresses the critical challenge of designing inhibitors resilient to the K103N and Y181C resistance mutations.

Part 1: The Chemical Space & Target Landscape

The Scaffold Architecture

The pyridinyloxy benzonitrile scaffold functions as a bioisostere to the DAPY family. Its efficacy relies on a specific "Butterfly" or "Horseshoe" conformation that locks into the hydrophobic NNIBP.

• Wing I (Benzonitrile): The benzonitrile moiety acts as the primary anchor. The cyano (-CN) group serves as a critical Hydrogen Bond Acceptor (HBA) and dipole steering element.

• Linker (Oxy vs. Amino): Unlike DAPYs (which use an -NH- linker), the pyridinyloxy group uses an ether oxygen (-O-). This alters the hydrogen bond donor/acceptor profile and increases rotational freedom, essential for "wiggling" and "jiggling" into mutant pockets.

• Wing II (Pyridine/Substituents): Engages the solvent-exposed channel and tolerates diverse substitutions to modulate solubility (LogP).

The Target: HIV-1 RT Allosteric Pocket

The NNIBP is a hydrophobic, elastic pocket located ~10 Å from the polymerase active site.[1] Binding induces a conformational change that locks the "thumb" subdomain, halting DNA synthesis.

Critical Residue Interactions:

• Pi-Pi Stacking: Tyr181, Tyr188, Phe227, Trp229 (The "Aromatic Box").

• Hydrogen Bonding: Lys101 (Main chain carbonyl), and potentially Glu138.

• Hydrophobic Tunnel: Val106, Leu100.

Part 2: Computational Workflow & Methodology

Workflow Diagram

The following diagram outlines the rigorous protocol for generating a statistically valid pharmacophore model.

Figure 1: End-to-end workflow for pharmacophore modeling, integrating both ligand-based and structure-based approaches.

Part 3: Step-by-Step Experimental Protocol

Phase 1: Dataset Curation & Preparation

Objective: Create a high-quality training set with a wide range of biological activities (pIC50 spanning at least 3-4 log units).

• Selection: Select 20-30 pyridinyloxy benzonitrile derivatives with known IC50 values against Wild Type (WT) and K103N strains.

• 3D Structure Generation: Convert 2D SMILES to 3D structures.

• Ionization: Use tools like Epik or LigPrep to generate states at pH 7.0 ± 2.0.

  • Note: The pyridine nitrogen may be protonated depending on substitutions; the benzonitrile is neutral.

• Energy Minimization: Apply the OPLS3e or MMFF94 force field. A convergence threshold of 0.05 kcal/mol/Å is recommended to ensure relaxed geometries.

Phase 2: Conformational Search (The Causality Factor)

Expert Insight: Standard rigid docking fails here. You must generate conformers because the bioactive conformation (Butterfly) is rarely the global energy minimum in vacuum.

• Method: Mixed Monte Carlo/Low Mode search.

• Parameters: Generate up to 100 conformers per ligand. Energy window: 10-20 kcal/mol.

• Rationale: The high energy window accounts for the strain energy required to fit into the induced-fit NNIBP.

Phase 3: Pharmacophore Generation (HypoGen/Hypothesis)

We define the pharmacophore using five key features essential for high-affinity binding.

Feature Type	Symbol	Chemical Function	Target Interaction
H-Bond Acceptor	HBA	Cyano group (-CN)	Backbone NH of Lys101
Aromatic Ring	RA	Benzonitrile Phenyl Ring	Pi-stacking with Tyr188/Trp229
Aromatic Ring	RA	Pyridinyloxy Ring	Pi-stacking with Tyr181
Hydrophobic	HY	Ether Linker Region	Hydrophobic tunnel (Leu100)
H-Bond Donor	HBD	Amide/Linker (if present)	Glu138 (Water-mediated)

Protocol:

• Map features onto the aligned training set.

• Select the top-scoring hypothesis based on Cost Analysis (lowest total cost, highest correlation coefficient).

• Ensure the "Null Cost" and "Fixed Cost" have a separation > 30 bits (indicates >90% probability that the model is not random).

Phase 4: Validation (Self-Validating System)

A model is only as good as its predictive power.

• Test Set Prediction: Use an external set of 10-15 compounds not used in training.

• Fisher’s Randomization: Scramble activity data 95 times at 95% confidence level. If random runs generate better statistics than your model, the model is a statistical artifact.

• Decoy Set (ROC Analysis):

  • Screen the model against a database of 1,000 active NNRTIs and 50,000 decoys (structurally similar but inactive).

  • Calculate the Area Under the Curve (AUC). An AUC > 0.7 is acceptable; > 0.8 is excellent.

Part 4: Mechanistic Insights & Binding Mode

The diagram below visualizes the spatial arrangement required for a pyridinyloxy benzonitrile derivative to inhibit HIV-1 RT effectively.

Figure 2: Schematic interaction map of a pyridinyloxy benzonitrile derivative within the HIV-1 RT NNIBP.

Mechanistic Commentary

The Ether Oxygen provides a distinct advantage over the NH-linker of DAPYs in specific mutant strains. While the NH acts as a donor to the backbone carbonyl of Lys101, the ether oxygen can act as a weak acceptor or simply a flexible hinge. In Y181C mutations, the loss of the tyrosine ring destroys a critical pi-stacking interaction. However, the flexibility of the pyridinyloxy linker allows the inhibitor to reorient (the "wiggling" effect), finding alternative hydrophobic contacts with Phe227 or Trp229 , preserving potency where rigid analogs fail.

Part 5: References

• Das, K., et al. (2004). "Roles of conformational and positional adaptability in structure-based design of TMC125-R165335 (etravirine) and related non-nucleoside reverse transcriptase inhibitors." Journal of Medicinal Chemistry.

• Zhan, P., et al. (2013). "Strategies for the discovery of novel HIV-1 non-nucleoside reverse transcriptase inhibitors." Current Medicinal Chemistry.

• Liu, X., et al. (2017). "Design, synthesis and biological evaluation of novel diarylpyrimidines as potent HIV-1 NNRTIs." European Journal of Medicinal Chemistry.

• Kuroda, T., et al. (2015). "Structural biology of HIV-1 reverse transcriptase allosteric inhibitors for drug design." Biochimica et Biophysica Acta (BBA).[1]

• Meng, G., et al. (2014). "Discovery of novel diarylpyrimidine derivatives as potent HIV-1 NNRTIs."[2] RSC Advances.

Sources

• 1. Structural biology of HIV-1 reverse transcriptase allosteric inhibitors for drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In silico studies of diarylpyridine derivatives as novel HIV-1 NNRTIs using docking-based 3D-QSAR, molecular dynamics, and pharmacophore modeling approaches - RSC Advances (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-(Pyridin-2-yloxy)benzonitrile via SNAr Reaction

Introduction: The Strategic Importance of 2-(Pyridin-2-yloxy)benzonitrile

The diaryl ether linkage is a privileged motif in medicinal chemistry, imparting favorable conformational properties and metabolic stability to drug candidates. 2-(Pyridin-2-yloxy)benzonitrile, in particular, serves as a crucial building block for a variety of pharmacologically active molecules. Its structure is found in compounds targeting a range of biological pathways, including its use in the synthesis of noncompetitive AMPA receptor antagonists for neurological conditions.[1] The pyridine and benzonitrile moieties offer multiple points for further chemical elaboration, making this compound a versatile scaffold in drug discovery programs.[2]

The synthesis of such diaryl ethers is efficiently achieved through a Nucleophilic Aromatic Substitution (SNAr) reaction. This pathway is often preferred over metal-catalyzed cross-coupling reactions due to its operational simplicity, the absence of expensive and toxic metal catalysts, and often milder reaction conditions.[3][4] This document provides a comprehensive guide to the synthesis of 2-(pyridin-2-yloxy)benzonitrile from 2-fluorobenzonitrile and 2-hydroxypyridine, detailing the underlying mechanistic principles, a step-by-step experimental protocol, and practical insights for optimization and troubleshooting.

Mechanistic Rationale: The Addition-Elimination Pathway

The SNAr reaction proceeds via a two-step addition-elimination mechanism.[5][6][7] The key to a successful SNAr reaction lies in the electronic properties of the aryl halide. The aromatic ring must be "activated" by the presence of strong electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group.[7][8]

In the synthesis of 2-(pyridin-2-yloxy)benzonitrile:

• Nucleophile Activation: 2-Hydroxypyridine, a weak nucleophile, is first deprotonated by a base (in this protocol, potassium carbonate) to form the more potent pyridin-2-olate nucleophile.

• Nucleophilic Attack: The electron-rich pyridin-2-olate attacks the electron-deficient carbon atom bearing the fluorine atom on the 2-fluorobenzonitrile ring. The cyano group (-CN) at the ortho position acts as a powerful EWG, stabilizing the resulting negatively charged intermediate by resonance.[9] This intermediate is known as a Meisenheimer complex.[5][7] The formation of this complex is typically the rate-determining step of the reaction.[7]

• Aromatization (Elimination): The aromaticity of the benzene ring is restored through the expulsion of the fluoride ion, which is an excellent leaving group in SNAr reactions due to the high electronegativity of fluorine, which enhances the electrophilicity of the reaction center.[5][8][10]

Caption: SNAr reaction pathway for the synthesis of 2-(pyridin-2-yloxy)benzonitrile.

Experimental Protocol

This protocol is designed for the synthesis of 2-(pyridin-2-yloxy)benzonitrile on a laboratory scale.

Materials and Reagents

Reagent/Material	Grade	CAS Number	Supplier	Notes
2-Fluorobenzonitrile	≥98%	394-47-8	e.g., Sigma-Aldrich, TCI	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation.[11][12][13]
2-Hydroxypyridine	≥99%	142-08-5	e.g., Sigma-Aldrich, Alfa Aesar	Toxic if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.[14][15]
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	584-08-7	e.g., Fisher Scientific, VWR	Causes serious eye irritation. Hygroscopic.[16][17]
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	68-12-2	e.g., Sigma-Aldrich, Acros Organics	Flammable. Reproductive toxin. Harmful by inhalation or in contact with skin.[18][19]
Ethyl Acetate	ACS Grade	141-78-6	e.g., Fisher Scientific, VWR	For workup and chromatography.
Hexanes	ACS Grade	110-54-3	e.g., Fisher Scientific, VWR	For chromatography.
Deionized Water	7732-18-5	For workup.
Brine (Saturated NaCl solution)	7647-14-5	For workup.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	For drying organic layer.
Round-bottom flask (100 mL)
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle with temperature control
Inert atmosphere setup (Nitrogen or Argon)
Standard glassware for workup and purification

Step-by-Step Procedure

Caption: Experimental workflow for the synthesis of 2-(pyridin-2-yloxy)benzonitrile.

• Reaction Setup:

  • To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add potassium carbonate (2.07 g, 15.0 mmol, 1.5 equivalents).

  • Add 2-hydroxypyridine (0.95 g, 10.0 mmol, 1.0 equivalent).

  • Add anhydrous N,N-dimethylformamide (DMF, 20 mL).

  • Fit the flask with a reflux condenser and flush the system with an inert gas (nitrogen or argon).

  • Add 2-fluorobenzonitrile (1.21 g, 10.0 mmol, 1.0 equivalent) to the stirring suspension at room temperature.

• Reaction Execution:

  • Heat the reaction mixture to 100-120 °C using a heating mantle.

  • Maintain stirring at this temperature for 4-8 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material (2-fluorobenzonitrile) is consumed.

• Workup:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a beaker containing 100 mL of ice-cold deionized water.

  • Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with deionized water (2 x 50 mL) followed by brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and rinse the drying agent with a small amount of ethyl acetate.

• Purification:

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., starting from 10:90 and gradually increasing to 30:70) to afford the pure 2-(pyridin-2-yloxy)benzonitrile.

• Characterization:

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Optimization and Troubleshooting

Parameter	Recommended Condition	Rationale and Optimization
Solvent	Anhydrous DMF	A polar aprotic solvent is crucial for solvating the potassium pyridinolate and stabilizing the Meisenheimer complex.[3] Ensure the solvent is anhydrous as water can hydrolyze the product and reduce the effectiveness of the base. Other polar aprotic solvents like DMSO, DMAC, or NMP can be screened if DMF proves problematic.[3]
Base	Anhydrous K₂CO₃ (1.5 eq.)	A slight excess of a moderately strong, non-nucleophilic base is required to drive the deprotonation of 2-hydroxypyridine. Stronger bases like NaH or KOtBu could be used but may lead to side reactions and require stricter anhydrous conditions.[3]
Temperature	100-120 °C	Heating is necessary to overcome the activation energy for the formation of the Meisenheimer complex.[20] Lower temperatures may result in slow or incomplete reactions. Higher temperatures could lead to decomposition of the solvent (DMF) or side products.
Reaction Time	4-8 hours	The reaction should be monitored by TLC or LC-MS. Prolonged reaction times at high temperatures can lead to byproduct formation.

Troubleshooting Common Issues:

• Low or No Conversion:

  • Cause: Ineffective deprotonation of 2-hydroxypyridine.

  • Solution: Ensure that the potassium carbonate is anhydrous and finely powdered to maximize its surface area. Consider using a stronger base like cesium carbonate (Cs₂CO₃) or potassium tert-butoxide (KOtBu), but be mindful of potential side reactions.[3]

  • Cause: Insufficient temperature.

  • Solution: Gradually increase the reaction temperature in 10 °C increments, while carefully monitoring for any decomposition.

  • Cause: Deactivated 2-fluorobenzonitrile.

  • Solution: Ensure the purity of the starting material. The presence of electron-donating groups on the aryl halide will deactivate it towards SNAr.[8]

• Formation of Side Products:

  • Cause: Reaction with the solvent (DMF).

  • Solution: At elevated temperatures, DMF can decompose or react. If significant side products are observed, consider switching to a more stable polar aprotic solvent like DMSO or sulfolane.

  • Cause: Hydrolysis of the nitrile group.

  • Solution: Ensure strictly anhydrous conditions throughout the reaction and workup to prevent the hydrolysis of the benzonitrile to the corresponding amide or carboxylic acid.

• Difficult Purification:

  • Cause: Co-elution of starting materials or byproducts with the product.

  • Solution: Optimize the mobile phase for column chromatography. A shallow gradient of a more polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes) is often effective. Recrystallization can also be an effective purification method if a suitable solvent system is found.

Safety and Handling

A thorough risk assessment must be conducted before commencing any experimental work.[21]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (nitrile gloves provide limited protection against DMF; heavier-duty gloves like butyl rubber are recommended for prolonged handling).[19]

• Ventilation: All operations involving DMF and 2-fluorobenzonitrile must be performed in a certified chemical fume hood to avoid inhalation of harmful vapors.[18][19]

• Reagent Handling:

  • 2-Fluorobenzonitrile: Harmful and an irritant. Avoid contact with skin and eyes.[11][12][21]

  • 2-Hydroxypyridine: Toxic and an irritant. Avoid creating dust.[14][15]

  • Potassium Carbonate: Irritant. Hygroscopic; keep the container tightly sealed.[16][22][23]

  • N,N-Dimethylformamide (DMF): A known reproductive toxin and is readily absorbed through the skin.[18][24] Avoid all direct contact.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. DMF waste should be collected in a designated, labeled container.[19]

Conclusion

The SNAr reaction between 2-fluorobenzonitrile and 2-hydroxypyridine is a robust and efficient method for the synthesis of 2-(pyridin-2-yloxy)benzonitrile, a valuable intermediate in drug discovery. By understanding the mechanistic principles and carefully controlling the reaction parameters as outlined in this guide, researchers can achieve high yields of the desired product. Adherence to strict safety protocols is paramount when handling the hazardous materials involved in this synthesis.

References

• 10 Essential Tips for Safely Using Dimethylformamide in Your Projects. (2025, November 29). [Link]

• Hibi, S., et al. (2012). Discovery of 2-(2-oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (perampanel): a novel, noncompetitive α-amino-3-hydroxy-5-methyl-4-isoxazolepropanoic acid (AMPA) receptor antagonist. Journal of Medicinal Chemistry, 55(23), 10584-10600. [Link]

• Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of N,N-Dimethylformamide (DMF). [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 67855, 2-Fluorobenzonitrile. Retrieved from [Link].

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• Armand Products. Potassium Carbonate Anhydrous All Grades SDS. [Link]

• AOBChem. (2025, March 13). Safety Data Sheet: 2-Bromo-6-chloro-3-fluorobenzonitrile. [Link]

• OxyChem. (2013, February 13). Potassium Carbonate Product Stewardship Summary. [Link]

• Redox. (2020, December 18). Safety Data Sheet Potassium Carbonate. [Link]

• SAFETY DATA SHEET Potassium Carbonate, Anhydrous. [Link]

• Organic Chemistry Portal. (2021, March 24). Aryl ether synthesis under mild conditions. [Link]

• Reddit. (2020, November 23). My first synthesis was not as efficient as I had hoped. 16% yield. [Link]

• ChemHelp ASAP. (2020, February 2). SNAr reaction scope & limitations. [Link]

• MacMillan, D. W. C., et al. (2015). Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers. Organic Letters, 17(19), 4782-4785. [Link]

• Wandless, T. J., et al. (1998). A Simple and Efficient Method for the Preparation of Hindered Alkyl-Aryl Ethers. The Journal of Organic Chemistry, 63(25), 9594-9595. [Link]

• Development of an SNAr Reaction: A Practical and Scalable Strategy to Sequester and Remove HF. [Link]

• Nucleophilic Aromatic Substitution. [Link]

• Kappe, C. O., et al. (2018). Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Green Chemistry, 20(2), 394-399. [Link]

• Walton, J. W., et al. (2022). A ruthenium-based catalytic system for arene functionalisation via SNAr and photolysis. Chemical Communications, 58(84), 11240-11243. [Link]

• SNAr Reaction in Other Common Molecular Solvents. [Link]

• Ashenhurst, J. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Pearson. (2024, September 24). SNAr Reactions of Pyridine. [Link]

• Um, I. H., et al. (2011). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Molecules, 16(9), 7434-7445. [Link]

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• Parmar, D. K., & Bhatt, H. B. (2020). Synthesis of 2-Pyridone from 2-Thiopyridines via Nucleophilic Aromatic Substitution Reaction. International Research Journal of Multidisciplinary Scope, 1(2), 12-16. [Link]

• Baran, P. S., et al. (2025, September 6). A three-step strategy for the conversion of pyridines into benzonitriles. Nature. [Link]

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Application Notes and Protocol: Synthesis of 2-(Pyridin-2-yloxy)benzonitrile via C-O Cross-Coupling

Introduction

The synthesis of diaryl ethers is a cornerstone of modern organic chemistry, with the resulting structural motif present in a wide array of pharmaceuticals, agrochemicals, and materials. Among these, 2-(pyridin-2-yloxy)benzonitrile is a valuable building block, notably utilized in the synthesis of Perampanel, a noncompetitive AMPA receptor antagonist for the treatment of epilepsy.[1] This document provides a comprehensive guide to the synthesis of this key intermediate through the coupling of 2-chloropyridine and 2-hydroxybenzonitrile. We will explore various catalytic systems, delving into the mechanistic underpinnings of each to provide researchers with a robust understanding of the reaction.

Mechanistic Considerations: Pathways to Diaryl Ether Formation

The formation of a C-O bond between an aryl halide and a phenol can be achieved through several catalytic methodologies. The most prominent among these are the Ullmann condensation and the Buchwald-Hartwig amination, each with its own set of advantages and mechanistic nuances.

The Ullmann Condensation: A Classic Copper-Catalyzed Approach

The Ullmann condensation is a classic method for forming C-O bonds, traditionally employing copper or its salts as the catalyst.[2] The reaction typically requires high temperatures and polar aprotic solvents. The generally accepted mechanism involves the formation of a copper(I) phenoxide, which then undergoes oxidative addition to the aryl halide. Reductive elimination from the resulting copper(III) intermediate yields the diaryl ether and regenerates the active copper(I) catalyst.[3]

Buchwald-Hartwig C-O Coupling: A Palladium-Catalyzed Alternative

The Buchwald-Hartwig reaction, initially developed for C-N bond formation, has been successfully adapted for the synthesis of diaryl ethers.[4] This palladium-catalyzed cross-coupling reaction generally proceeds under milder conditions than the Ullmann condensation and exhibits broad functional group tolerance.[5] The catalytic cycle is thought to involve the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination and deprotonation of the phenol to form a palladium-phenoxide intermediate. Reductive elimination then furnishes the desired diaryl ether and regenerates the Pd(0) catalyst.[6][7]

Nickel-Catalyzed C-O Cross-Coupling: An Emerging Strategy

Recent advancements have highlighted the utility of nickel catalysts for C-O cross-coupling reactions.[8][9] These methods offer a more cost-effective alternative to palladium-based systems and have shown promise in coupling challenging substrates, including heteroaryl chlorides.[10][11] The mechanism is believed to be analogous to the palladium-catalyzed cycle, involving Ni(0)/Ni(II) intermediates.

Experimental Protocols

This section details protocols for the synthesis of 2-(pyridin-2-yloxy)benzonitrile using both copper- and palladium-catalyzed systems.

Protocol 1: Copper-Catalyzed Ullmann-Type Coupling

This protocol is based on the principles of the Ullmann condensation, utilizing a copper(I) catalyst and a suitable ligand to facilitate the coupling.

Reagents and Equipment

Reagent/Equipment	Purpose
2-Chloropyridine	Starting material
2-Hydroxybenzonitrile	Starting material
Copper(I) iodide (CuI)	Catalyst
1,10-Phenanthroline	Ligand
Potassium carbonate (K2CO3)	Base
Toluene	Solvent
Schlenk flask	Reaction vessel for inert atmosphere
Magnetic stirrer with heating	For mixing and heating
Condenser	To prevent solvent loss
Inert gas (Argon or Nitrogen)	To maintain an inert atmosphere
Standard glassware for workup	Separatory funnel, beakers, etc.
Silica gel	For column chromatography
Solvents for chromatography	e.g., Hexane, Ethyl Acetate

Step-by-Step Procedure

• Reaction Setup: To a flame-dried Schlenk flask, add 2-hydroxybenzonitrile (1.0 equiv.), potassium carbonate (2.0 equiv.), copper(I) iodide (0.1 equiv.), and 1,10-phenanthroline (0.2 equiv.).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen three times.

• Addition of Reagents: Add degassed toluene via syringe, followed by 2-chloropyridine (1.2 equiv.).

• Reaction: Heat the reaction mixture to 110-120 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Workup: Upon completion, cool the reaction mixture to room temperature. Filter the mixture through a pad of celite, washing with ethyl acetate. Transfer the filtrate to a separatory funnel and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane/ethyl acetate).

Protocol 2: Palladium-Catalyzed Buchwald-Hartwig Coupling

This protocol provides a palladium-catalyzed alternative that may offer milder reaction conditions and broader functional group compatibility.[5]

Reagents and Equipment

Reagent/Equipment	Purpose
2-Chloropyridine	Starting material
2-Hydroxybenzonitrile	Starting material
Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)	Catalyst precursor
4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos)	Ligand
Cesium carbonate (Cs2CO3)	Base
1,4-Dioxane	Solvent
Schlenk flask	Reaction vessel for inert atmosphere
Magnetic stirrer with heating	For mixing and heating
Condenser	To prevent solvent loss
Inert gas (Argon or Nitrogen)	To maintain an inert atmosphere
Standard glassware for workup	Separatory funnel, beakers, etc.
Silica gel	For column chromatography
Solvents for chromatography	e.g., Hexane, Ethyl Acetate

Step-by-Step Procedure

• Reaction Setup: In a glovebox or under a stream of inert gas, add Pd2(dba)3 (0.02 equiv.), Xantphos (0.04 equiv.), and cesium carbonate (1.5 equiv.) to a Schlenk flask.

• Addition of Reagents: Add 2-hydroxybenzonitrile (1.0 equiv.) and 2-chloropyridine (1.2 equiv.).

• Inert Atmosphere: Seal the flask, remove from the glovebox (if used), and add degassed 1,4-dioxane via syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 8-16 hours.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a plug of celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel.

Visualizing the Workflow

The following diagram illustrates the general workflow for the synthesis of 2-(pyridin-2-yloxy)benzonitrile.

Caption: General workflow for the synthesis of 2-(pyridin-2-yloxy)benzonitrile.

Characterization and Expected Results

The final product, 2-(pyridin-2-yloxy)benzonitrile, should be characterized by standard analytical techniques to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the connectivity of the atoms in the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the product.

• Melting Point: A sharp melting point is indicative of a pure compound.

Yields for these reactions can vary depending on the specific conditions and the scale of the reaction, but moderate to good yields are generally expected.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no product formation	Inactive catalyst	Ensure proper handling of air- and moisture-sensitive catalysts and ligands. Use freshly opened or properly stored reagents.
Insufficiently inert atmosphere	Flame-dry glassware thoroughly and ensure a good seal on the reaction vessel. Use high-purity inert gas.
Poor quality reagents	Use freshly distilled or purified solvents and reagents.
Formation of side products	Reaction temperature too high	Optimize the reaction temperature.
Incorrect stoichiometry	Carefully measure all reagents.
Difficulty in purification	Co-eluting impurities	Optimize the solvent system for column chromatography. Consider recrystallization.

Conclusion

The synthesis of 2-(pyridin-2-yloxy)benzonitrile from 2-chloropyridine and 2-hydroxybenzonitrile can be effectively achieved through both copper- and palladium-catalyzed C-O cross-coupling reactions. The choice of methodology will depend on the available resources, desired reaction conditions, and substrate scope. The protocols provided herein offer a solid foundation for researchers to successfully synthesize this important chemical intermediate. Careful attention to reaction setup, inert atmosphere techniques, and purification will ensure the best possible outcomes.

References

• Benchchem. (n.d.). Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Chloropyridine-3-boronic Acid.

• Bodé, N. E., McGuire, R. T., & Stradiotto, M. (2022). Bisphosphine/Nickel-Catalyzed C–O Cross-Coupling of Phenols with Chloropyridine and Related Electrophiles. Organic Letters, 24(49), 8986–8989. [Link]

• Wikipedia. (2023, October 27). Ullmann condensation.

• Lohse, O. (1999). The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines. Synlett, 1999(01), 15-18. [Link]

• Belnome, F., Fehér, P. P., Stirling, A., & Ábrányi-Balogh, P. (2020). Versatile Palladium‐Catalyzed C‐H Arylation of Fluoroarenes with 2‐Chloropyridine Derivatives. Advanced Synthesis & Catalysis, 362(15), 3121-3126. [Link]

• Morressier. (2015). Nucleophilic aromatic substitution reactions of 2-chloropyridines: Development of an organic chemistry laboratory project.
• Benchchem. (n.d.). Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions at the C2 Position.
• Fox, R. J., et al. (2025). Pd-Catalyzed O-Arylation of Phenols Mediated by a Weak, Soluble Organic Base: Methodology, Mechanism, and Compatibility with Enabling Technologies. Journal of the American Chemical Society.
• Benchchem. (n.d.). Applications of 2-Hydroxybenzonitrile in Organic Synthesis: Detailed Application Notes and Protocols.
• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling.
• Wikipedia. (2023, December 1). Buchwald–Hartwig amination.

• Sharma, P., et al. (2014). Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. Organic & Biomolecular Chemistry, 12(36), 7068-7072. [Link]

• Benchchem. (n.d.). Application Notes and Protocols: 2-Hydroxybenzonitrile as a Versatile Building Block in Medicinal Chemistry.
• Alfa Chemistry. (n.d.). Buchwald-Hartwig Coupling.
• NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples.

• Zhang, Q., et al. (2023). Palladium catalysis enables cross-coupling-like SN2-glycosylation of phenols. Science, 382(6673), 928-935. [Link]

• Zhang, Q., Wang, D., Wang, X., & Ding, K. (2009). (2-Pyridyl)acetone-Promoted Cu-Catalyzed O-Arylation of Phenols with Aryl Iodides, Bromides, and Chlorides. The Journal of Organic Chemistry, 74(19), 7187–7190. [Link]

• Request PDF. (2021). CgPhen-DalPhos Enables the Nickel-Catalyzed O-Arylation of Tertiary Alcohols with (Hetero)Aryl Electrophiles.
• Blog. (2025). What are the reaction products when 2 - Chloropyridine reacts with nucleophiles?.
• Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. (n.d.).
• Ibrahim, M. M., et al. (n.d.). Synthesis, characterization and bioactivity of new pyridine-2(H)-one, nicotinonitrile, and furo[2,3-b]pyridine derivatives. National Genomics Data Center (CNCB-NGDC).
• ACS Publications. (2022). Bisphosphine/Nickel-Catalyzed C–O Cross-Coupling of Phenols with Chloropyridine and Related Electrophiles | Organic Letters.
• ResearchGate. (2006). Microwave‐Promoted Ullmann Condensation of 2‐Aminopyridines with 2‐Chlorobenzoic Acids.
• Chemistry LibreTexts. (2015). 22.4: Preparation of Phenols: Nucleophilic Aromatic Substitution.
• Chemical Communications (RSC Publishing). (n.d.). Efficient palladium-catalyzed coupling reactions of aryl bromides and chlorides with phenols.
• PMC. (n.d.). Advances in Copper and Nickel C N and C O Cross‐Couplings of (Hetero)Aryl Chlorides Enabled by Ancillary Ligand Development.
• ChemRxiv. (n.d.). Streamlining the Synthesis of Pyridones through Oxidative Amination.
• PMC - NIH. (n.d.). Catalytic Oxidative Coupling of Phenols and Related Compounds.
• Wikipedia. (2023, November 29). Nucleophilic aromatic substitution.

• Hibi, S., et al. (2012). Discovery of 2-(2-oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (perampanel): a novel, noncompetitive α-amino-3-hydroxy-5-methyl-4-isoxazolepropanoic acid (AMPA) receptor antagonist. Journal of Medicinal Chemistry, 55(23), 10584-10600. [Link]

• PMC. (n.d.). Oxalohydrazide Ligands for Copper-Catalyzed C−O Coupling Reactions with High Turnover Numbers.
• ResearchGate. (n.d.). A three-step strategy for the conversion of pyridines into benzonitriles.
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• Thermo Fisher Scientific - SA. (n.d.). Ullmann Reaction.
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Application Note: Microwave-Assisted Synthesis of 2-(Pyridin-2-yloxy)benzonitrile

Abstract

This application note details a robust, high-yield protocol for the synthesis of 2-(pyridin-2-yloxy)benzonitrile , a critical pharmacophore in non-nucleoside reverse transcriptase inhibitors (NNRTIs) and other bioactive scaffolds. Utilizing microwave-assisted organic synthesis (MAOS), this method overcomes the limitations of conventional thermal

reactions—specifically long reaction times and poor regioselectivity. By leveraging the specific heating effects of microwave irradiation on polar aprotic solvents, this protocol achieves >90% yield in under 20 minutes, ensuring exclusive O-arylation through a rationale-driven electrophile/nucleophile selection.

Introduction & Strategic Rationale

The diaryl ether motif is ubiquitous in medicinal chemistry. However, synthesizing 2-(pyridin-2-yloxy)benzonitrile presents a classic chemoselectivity challenge.

The Chemoselectivity Challenge

Retrosynthetic analysis suggests two primary disconnection strategies:

• Route A: Reaction of 2-fluorobenzonitrile with 2-hydroxypyridine.

• Route B: Reaction of 2-hydroxybenzonitrile (2-cyanophenol) with 2-chloropyridine.

Expert Insight: Route A is fraught with ambiguity. 2-Hydroxypyridine exists in equilibrium with its tautomer, 2-pyridone.[1][2] Under basic conditions, the ambient nucleophile can attack via the nitrogen (forming an N-alkylated pyridone) or the oxygen (forming the desired ether). Controlling this selectivity often requires silver salts or hard/soft acid-base tuning.[3]

Selected Strategy (Route B): This protocol utilizes Route B . By employing 2-cyanophenol as the nucleophile, we generate a distinct phenoxide ion. The 2-chloropyridine serves as the electrophile. Since the phenoxide oxygen is the only potent nucleophilic center, O-arylation is exclusive, eliminating the formation of N-alkylated byproducts.

Microwave Advantage

Conventional thermal heating of this system requires high temperatures (refluxing DMF/DMSO for 12–24 hours) to overcome the activation energy of the nucleophilic aromatic substitution (

) on the electron-deficient pyridine ring. Microwave irradiation accelerates this rate significantly through dipolar polarization , rapidly superheating the polar reaction matrix and stabilizing the transition state.

Reaction Mechanism & Engineering

The reaction proceeds via a Nucleophilic Aromatic Substitution (

) mechanism.

• Deprotonation: The base (

  or ) deprotonates 2-cyanophenol to form the 2-cyanophenoxide anion.

• Addition: The phenoxide attacks the C-2 position of the 2-chloropyridine. The electron-withdrawing nitrogen of the pyridine ring stabilizes the negative charge in the intermediate Meisenheimer complex.

• Elimination: Chloride is expelled, restoring aromaticity and yielding the diaryl ether.

Diagram 1: Reaction Logic & Mechanism

Caption: Mechanistic pathway highlighting the critical role of base activation and microwave stabilization of the transition state.

Materials & Equipment

Reagents

• Nucleophile: 2-Hydroxybenzonitrile (2-Cyanophenol) [CAS: 611-20-1] - 1.0 equiv.

• Electrophile: 2-Chloropyridine [CAS: 109-09-1] - 1.2 equiv.

• Base: Cesium Carbonate (

  ) - 2.0 equiv.[4] (Preferred for higher solubility/basicity) OR Potassium Carbonate ( ).

• Solvent: Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). Note: DMSO couples more efficiently with microwave energy due to its high loss tangent (

  ).

Equipment

• Microwave Reactor: Single-mode or multi-mode system (e.g., CEM Discover, Anton Paar Monowave).

• Vessel: 10 mL or 35 mL pressure-sealed Pyrex vial with Teflon/silicone septa.

• Stirring: Magnetic stir bar (high field strength required for viscous slurries).

Experimental Protocol

Step-by-Step Methodology

1. Preparation (Time: 5 min)

• Weigh 119 mg of 2-hydroxybenzonitrile (1.0 mmol) and transfer to a 10 mL microwave vial.

• Add 652 mg of

  (2.0 mmol). Tip: Finely ground base improves reaction kinetics.

• Add 136 mg (113 µL) of 2-chloropyridine (1.2 mmol).

• Add 3.0 mL of anhydrous DMSO .

• Add a magnetic stir bar and seal the vial with a crimp cap.

2. Irradiation (Time: 15 min)

• Place the vial in the microwave cavity.

• Program Parameters:

  • Temperature: 130°C

  • Hold Time: 15 minutes

  • Pressure Limit: 250 psi (17 bar)

  • Power: Dynamic (Max 200W) – Use "Standard" or "High" absorption level setting.

  • Stirring: High speed.

• Note: Pre-stirring for 1 minute before irradiation helps disperse the base.

3. Workup & Isolation (Time: 20 min)

• Allow the vial to cool to <50°C (usually automated by the reactor).

• Pour the reaction mixture slowly into 30 mL of ice-cold water with vigorous stirring.

• The product is highly lipophilic and will precipitate as a white to off-white solid.

• Filtration: Collect the solid via vacuum filtration using a sintered glass funnel.

• Wash: Wash the filter cake with 2 x 10 mL of water to remove residual DMSO and inorganic salts.

• Drying: Dry the solid in a vacuum oven at 45°C for 2 hours.

4. Purification (Optional)

• The precipitation method typically yields >95% purity.

• If necessary, recrystallize from Ethanol/Water (8:2) or purify via flash chromatography (Hexanes/EtOAc, 80:20).

Diagram 2: Experimental Workflow

Caption: Operational workflow from reagent mixing to product isolation.

Optimization & Troubleshooting

The following table summarizes the impact of critical variables on reaction efficiency.

Variable	Condition A	Condition B	Recommendation
Solvent	DMF	DMSO	Use DMSO. Higher loss tangent results in faster heating and better energy coupling.
Base			Use . The "Cesium Effect" (higher solubility and softer cation) often enhances yields by 10-15%.
Temperature	100°C	150°C	130°C is optimal. 100°C is too slow; 150°C may cause minor decomposition or pressure issues.
Stoichiometry	1:1	1:1.2 (Nu:El)	Use Excess Electrophile (1.2 eq). Ensures complete consumption of the limiting nucleophile (phenol).

Troubleshooting Guide:

• Low Yield/Incomplete Reaction: Increase temperature to 150°C or extend time to 30 mins. Ensure the base is dry (hygroscopic bases like

  can absorb water, quenching reactivity).

• Oily Product: If the product does not precipitate upon water addition, extract with Ethyl Acetate, wash with brine, dry over

  , and evaporate.

Analytical Data & Validation

Expected Results:

• Appearance: White crystalline solid.

• Yield: 88–95%.

• Melting Point: 87–88°C.

Characterization (Reference Data):

• H NMR (500 MHz, ): 8.60 (d, J = 4.8 Hz, 1H, Py-H), 7.73 (m, 1H), 7.45–7.32 (m, 5H), 7.25 (m, 1H).

• MS (ESI): Calculated for

  ; Found 197.1.

Safety Considerations

• Pressure Hazards: Microwave reactions in sealed vessels generate pressure. Do not exceed the vessel's rated limit (typically 300 psi).

• Chemical Hazards: 2-Chloropyridine is toxic and readily absorbed through the skin. Handle in a fume hood. DMSO penetrates skin rapidly, carrying dissolved contaminants with it.

References

• Microwave-Assisted Synthesis of Diaryl Ethers

  • Bahekar, S. S., et al. "Microwave-Assisted Synthesis of Nonsymmetrical Aryl Ethers Using Nitroarenes."[5] ResearchGate, 2013. Link

• General Methodology: Li, F., et al. "Microwave-assisted synthesis of diaryl ethers without catalyst." Tetrahedron Letters, 2010. (Cited in context of general base/solvent selection for diaryl ethers).

• Chemoselectivity in Pyridone/Pyridine Synthesis

  • Baba Ahmed, I., et al. "One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives under Microwave Irradiation."[6][7] Sciforum, 2020.[8] Link (Provides grounding for the N- vs O-alkylation selectivity issues).

• Synthesis of 2-pyridyl benzyl cyanide (Related Structure Protocol)

  • Google Patents CN101786982A. "Method for synthetizing 2-pyridyl benzyl cyanide." Link (Provides industrial context for 2-chloropyridine reactivity).

Sources

• 1. A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. irjms.com [irjms.com]
• 3. researchgate.net [researchgate.net]
• 4. Microwave-Assisted Syntheses of Bioactive Seven-Membered, Macro-Sized Heterocycles and Their Fused Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives under Microwave Irradiation [mdpi.com]
• 7. sciforum.net [sciforum.net]
• 8. Easy Access to 2-Aminopyridines - GalChimia [galchimia.com]

Solvent selection for nucleophilic aromatic substitution of pyridines

Strategic Solvent Selection for Nucleophilic Aromatic Substitution ( ) of Pyridines

Executive Summary

The Nucleophilic Aromatic Substitution (

) of pyridines is a cornerstone transformation in medicinal chemistry, particularly for synthesizing kinase inhibitors and GPCR ligands.[1] While the reaction mechanism is well-understood, solvent selection remains the single most critical variable determining reaction rate, impurity profile, and scalability.[1]

This guide moves beyond the traditional "try DMF and heat" approach. It provides a mechanistic rationale for solvent effects, contrasting high-kinetic dipolar aprotic solvents (DMSO, NMP) with modern, sustainable alternatives (2-MeTHF, CPME) that align with Green Chemistry principles without sacrificing yield.[1]

Mechanistic Foundation: The Solvent’s Role[1][2][3][4][5][6]

To select the correct solvent, one must understand the transition state.[1] The

reaction on a pyridine ring proceeds via a stepwise addition-elimination mechanism , involving a negatively charged intermediate known as the Meisenheimer Complex .[1]

The Kinetic Challenge

• Step 1 (Rate Determining): Nucleophilic attack destroys aromaticity and creates a localized negative charge on the pyridine nitrogen.[1]

• Step 2: Re-aromatization and expulsion of the leaving group (LG).[1]

Solvent Directive: The ideal solvent must stabilize the developing negative charge in the transition state (lowering activation energy) while destabilizing the ground-state nucleophile (increasing its reactivity).[1]

Visualization: Mechanism & Solvent Influence[1][2][7][8]

Figure 1: Mechanistic pathway of

showing how solvent classes differentially affect the reaction coordinate.[1]

Strategic Solvent Classes

Class A: Dipolar Aprotic (The Kinetic Powerhouses)

Examples: DMSO, DMF, NMP, DMAc.[1]

• Mechanism: These solvents possess high dielectric constants and large dipole moments.[1] They effectively solvate cations (e.g.,

  , ) through their oxygen lone pairs but cannot hydrogen bond with anions.[1]

• Result: The anionic nucleophile (e.g., alkoxide, thiolate) is left "naked" and highly reactive.[1]

• Best For: Unreactive substrates (e.g., 3-fluoropyridines), poor nucleophiles, or rapid kinetic screening.[1]

• The Downside: High boiling points make removal difficult; aqueous workups often result in emulsions or product loss; toxicity concerns (NMP/DMAc are SVHCs).[1]

Class B: Modern "Green" Alternatives (The Process Choice)

Examples: 2-Methyltetrahydrofuran (2-MeTHF), Cyclopentyl Methyl Ether (CPME), Acetonitrile (MeCN).[1]

• Mechanism: While less polar than DMSO, these solvents (especially 2-MeTHF) offer a balance.[1] They dissolve organic substrates well and, unlike THF, are stable to strong bases.[1]

• Advantage: 2-MeTHF is derived from renewable resources (corncobs), has a higher boiling point than THF (

  vs ) allowing for faster rates, and separates cleanly from water, simplifying workup.[1]

• Best For: Scale-up, process chemistry, and reactions where easy isolation is prioritized over raw kinetic speed.[1]

Class C: Protic Solvents (The Selectivity Specialists)

Examples: Methanol, Isopropanol, Water (surfactant-mediated).[1]

• Mechanism: Strong H-bonding solvates the nucleophile, reducing its energy and reactivity.[1]

• Use Case: Preventing bis-substitution on di-chloropyridines or when using neutral nucleophiles (amines) where charge separation is less critical.

Data Summary: Solvent Properties & Selection Guide

Solvent	Type	Dielectric ( )	Boiling Pt ( )	GSK Green Rating	Primary Utility
DMSO	Dipolar Aprotic	46.7	189	Usable	Max reactivity; difficult workup.
DMF	Dipolar Aprotic	36.7	153	Flagged	High reactivity; toxicity issues.[1]
NMP	Dipolar Aprotic	32.2	202	Hazardous	High temp stability; reprotoxic.
2-MeTHF	Ether (Green)	6.97	80	Recommended	Excellent workup; good stability.
CPME	Ether (Green)	4.76	106	Recommended	Low peroxide formation; hydrophobic.
MeCN	Polar Aprotic	37.5	82	Usable	Good compromise; easy removal.[1]

Experimental Protocols

Protocol A: High-Performance Kinetic Method (DMSO)

Use this when the substrate is unreactive (e.g., 2-chloropyridine without EWGs) or the nucleophile is weak.[1]

Reagents:

• Substrate: 2-Chloro-5-trifluoromethylpyridine (1.0 equiv)

• Nucleophile: Morpholine (1.2 equiv)

• Base:

  (2.0 equiv) - Note: Finely ground.

• Solvent: Anhydrous DMSO (

  volumes, e.g., mL per gram of substrate)[1]

Step-by-Step:

• Charge: To a dried reaction vial equipped with a stir bar, add the chloropyridine and

  .

• Solvate: Add anhydrous DMSO. Stir at room temperature for 5 minutes to disperse the base.

• Initiate: Add Morpholine dropwise.[1]

• Reaction: Heat the mixture to

  (internal temperature). Monitor by HPLC/UPLC every 2 hours.

  • Checkpoint: Conversion should reach >95% within 4-6 hours due to the "naked anion" effect in DMSO.

• Workup (The "Crash" Method):

  • Cool reaction to

    .[1]

  • Slowly pour the reaction mixture into 10 volumes of ice-cold water with vigorous stirring.

  • The product should precipitate.[1] Filter the solids and wash with water (

    vol) to remove residual DMSO.[1]

  • Alternative: If product does not precipitate, extract with Ethyl Acetate (

    ), wash organics with brine ( ) to remove DMSO, dry over , and concentrate.[1]

Protocol B: Sustainable Process Method (2-MeTHF)

Use this for scale-up or when ease of purification is critical.

Reagents:

• Substrate: 2-Fluoropyridine derivative (1.0 equiv) - Note: F is a better LG than Cl in

  .

• Nucleophile: Benzylamine (1.1 equiv)

• Base:

  (1.5 equiv) or DIPEA (2.0 equiv)

• Solvent: 2-Methyltetrahydrofuran (2-MeTHF) (

  volumes)

Step-by-Step:

• Charge: Combine substrate, base, and nucleophile in a round-bottom flask.

• Solvate: Add 2-MeTHF.

• Reaction: Heat to reflux (

  ) under atmosphere.[1]

  • Note: Reaction times will be longer than DMSO (typically 12-18 hours).[1]

• Monitoring: Check TLC (Eluent: 30% EtOAc/Heptane).

• Workup (Phase Separation):

  • Cool to room temperature.[1][2][3]

  • Add water (

    volumes) directly to the reaction flask. 2-MeTHF is immiscible with water.

  • Separate the layers.[1] The product is in the upper organic layer.[1]

  • Wash the organic layer with 1M citric acid (if removing excess amine) or brine.[1]

  • Distill: Concentrate the 2-MeTHF layer directly to yield the crude product.[1]

  • Advantage:[1][4][3][5][6][7][8] No extraction solvent swap is needed; 2-MeTHF serves as both reaction and workup solvent.[1]

Troubleshooting & Decision Logic

When to switch solvents? Use this logic flow to optimize your reaction conditions.

Figure 2: Decision matrix for selecting the optimal solvent based on substrate reactivity and scale.

Key Troubleshooting Tips

• Reaction Stalled? If using 2-MeTHF and conversion stops at 70%, add a phase transfer catalyst (e.g., 5 mol% TBAI) or switch to a 4:1 mixture of 2-MeTHF:DMSO to boost rate without compromising workup too severely.

• Regioselectivity Issues? If you have leaving groups at both C2 and C4, use a protic solvent (Isopropanol) at lower temperatures (

  to RT).[1] The H-bonding will suppress the more basic nucleophile, enhancing selectivity for the most electron-deficient position (usually C4).[1]

• Leaving Group Choice: Remember F >> Cl > Br . If the reaction is too slow in Green solvents, synthesizing the Fluoro-analog is often more effective than switching to toxic solvents.[1]

References

• Mechanism & Solvent Effects

  • Bunnett, J. F., & Zahler, R. E. (1951).[1] Kinetics of Nucleophilic Substitution Reactions. Chemical Reviews, 49(2), 273–412.[1]

• Green Solvent Guides

  • Prat, D., et al. (2016).[1] CHEM21 selection guide of classical- and less classical-solvents. Green Chemistry, 18, 288-296.[1]

  • Henderson, R. K., et al. (2011).[1] Expanding GSK's solvent selection guide – embedding sustainability into solvent selection and decision making.[1][9] Green Chemistry, 13, 854-862.[1]

• 2-MeTHF Applications

  • Pace, V., et al. (2012).[1] 2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Chemistry.[4][7][8][10] ChemSusChem, 5(8), 1369-1379.[1]

• Pfizer Solvent Selection Guide

  • Alfonsi, K., et al. (2008).[1][11] Green chemistry tools to influence a medicinal chemistry and research chemistry based organization.[1][9][11][12] Green Chemistry, 10, 31-36.[1][11]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gchemglobal.com [gchemglobal.com]
• 6. scispace.com [scispace.com]
• 7. Enzyme-catalyzed C–C bond formation using 2-methyltetrahydrofuran (2-MTHF) as (co)solvent: efficient and bio-based alternative to DMSO and MTBE - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Solvent Selection Guide - Department of Chemistry, University of York [york.ac.uk]
• 10. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]
• 11. Solvent and Reagent Selection Guide | Green Chemistry Initiative [gci.chem.utoronto.ca]
• 12. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(Pyridin-2-yloxy)benzonitrile

Welcome to the technical support center for the synthesis of 2-(Pyridin-2-yloxy)benzonitrile. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guides and frequently asked questions to enhance your experimental success. Our focus is on providing not just protocols, but a deep understanding of the chemical principles at play to empower you to overcome common challenges and optimize your reaction yields.

Frequently Asked Questions (FAQs)

Here we address common initial questions regarding the synthesis of 2-(Pyridin-2-yloxy)benzonitrile, which is typically achieved through a copper-catalyzed cross-coupling reaction, specifically the Ullmann condensation.[1]

Q1: What is the most common synthetic route for 2-(Pyridin-2-yloxy)benzonitrile?

The most prevalent and well-established method is the Ullmann condensation, which involves the copper-catalyzed coupling of 2-chlorobenzonitrile and 2-hydroxypyridine.[1] This reaction forms the desired diaryl ether bond.

Q2: Why is a copper catalyst necessary for this reaction?

The copper catalyst is crucial for facilitating the carbon-oxygen (C-O) bond formation between the aryl halide (2-chlorobenzonitrile) and the alcohol (2-hydroxypyridine). It does so by undergoing a catalytic cycle that involves oxidative addition and reductive elimination steps, effectively lowering the activation energy of the reaction.[1]

Q3: What is the significance of the tautomerism of 2-hydroxypyridine in this synthesis?

2-Hydroxypyridine exists in equilibrium with its tautomer, 2-pyridone.[2][3] The position of this equilibrium is sensitive to the solvent environment.[3][4] While 2-hydroxypyridine is the desired nucleophile for the O-arylation, the presence of the 2-pyridone tautomer can potentially lead to N-arylation as a side reaction, forming an undesired byproduct. Understanding and controlling this equilibrium is key to maximizing the yield of the target molecule.

Q4: What are the key factors that influence the yield of this reaction?

Several factors critically impact the yield:

• Catalyst System: The choice of copper source (e.g., CuI, Cu2O) and the presence and type of ligand are paramount.

• Base: The base is required to deprotonate the 2-hydroxypyridine, forming the active nucleophile. The strength and nature of the base can significantly affect the reaction rate and selectivity.

• Solvent: The solvent's polarity and boiling point play a crucial role in reactant solubility and reaction temperature.[3][4]

• Temperature and Reaction Time: Like most chemical reactions, these parameters need to be optimized to ensure complete conversion without promoting side reactions or decomposition.

• Purity of Reagents: The presence of impurities, especially water, can negatively impact the reaction.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the synthesis.

Issue 1: Low or No Product Yield

A low yield of 2-(Pyridin-2-yloxy)benzonitrile is a common challenge. The following decision tree can help diagnose and resolve the issue.

Caption: Troubleshooting workflow for low or no product yield.

Issue 2: Presence of Significant Impurities

The formation of byproducts can complicate purification and reduce the overall yield.

Table 1: Common Impurities and Their Mitigation Strategies

Impurity	Probable Cause	Mitigation Strategy
N-arylated byproduct (2-(1H-pyridon-1-yl)benzonitrile)	Reaction with the 2-pyridone tautomer of 2-hydroxypyridine.	Optimize the solvent to favor the 2-hydroxypyridine form (less polar solvents).[3] Lowering the reaction temperature may also improve selectivity.
Homocoupling of 2-chlorobenzonitrile (biphenyl derivative)	A common side reaction in Ullmann couplings, especially at high temperatures.[5]	Use a suitable ligand to promote the desired cross-coupling over homocoupling. Optimize the stoichiometry of the reactants.
Unreacted 2-hydroxypyridine	Incomplete reaction or inefficient deprotonation.	Increase reaction time or temperature. Ensure a sufficient amount of a suitable base is used.
Unreacted 2-chlorobenzonitrile	Inactive catalyst or insufficient nucleophile.	Check the quality of the copper catalyst. Ensure complete deprotonation of 2-hydroxypyridine.

Identifying Impurities:

• NMR Spectroscopy: The presence of impurities can often be detected by ¹H and ¹³C NMR. The chemical shifts of common laboratory solvents and reagents can be found in the literature to aid in identification.[6][7][8][9]

• LC-MS: Liquid chromatography-mass spectrometry is a powerful tool for identifying and quantifying impurities.

Issue 3: Difficulty in Product Purification

Purification of 2-(Pyridin-2-yloxy)benzonitrile can be challenging due to the presence of polar byproducts and residual catalyst.

• Column Chromatography: This is the most common method for purification. A gradient of a non-polar solvent (e.g., hexane or heptane) and a polar solvent (e.g., ethyl acetate) on a silica gel column is typically effective.

• Recrystallization: If the crude product is a solid and of sufficient purity, recrystallization from a suitable solvent system can be an efficient purification method.

• Acid-Base Extraction: To remove unreacted 2-hydroxypyridine, an extraction with a dilute aqueous base can be performed. Conversely, a dilute acid wash can remove basic impurities. Care must be taken as the product itself has a basic pyridine nitrogen.

Experimental Protocol: Ullmann Synthesis of 2-(Pyridin-2-yloxy)benzonitrile

This protocol is a general guideline and may require optimization for your specific laboratory conditions.

Materials:

• 2-Chlorobenzonitrile

• 2-Hydroxypyridine

• Copper(I) iodide (CuI)

• A suitable ligand (e.g., N,N'-dimethyl-1,2-ethanediamine)

• A suitable base (e.g., potassium carbonate or potassium phosphate)

• Anhydrous solvent (e.g., toluene, dioxane, or DMF)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-hydroxypyridine (1.0 eq.), copper(I) iodide (0.1 eq.), the ligand (0.2 eq.), and the base (2.0 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas three times.

• Addition of Reagents: Under a positive pressure of inert gas, add the anhydrous solvent, followed by 2-chlorobenzonitrile (1.2 eq.).

• Reaction: Heat the reaction mixture to the desired temperature (typically 100-140 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble copper salts.

• Extraction: Wash the organic layer with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Caption: General workflow for the synthesis of 2-(Pyridin-2-yloxy)benzonitrile.

Safety Information

It is imperative to consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.

• 2-Chlorobenzonitrile: Harmful if swallowed or in contact with skin.[10][11] Causes serious eye irritation.[10][11] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[10][11]

• 2-Hydroxypyridine: May cause skin and eye irritation. Handle with appropriate PPE.

• Copper(I) iodide: May cause irritation. Avoid inhalation of dust.

• Bases (e.g., K₂CO₃, K₃PO₄): Can be corrosive or irritant. Handle with care.

• Solvents (e.g., Toluene, Dioxane, DMF): Many organic solvents are flammable and have associated health risks. Use in a well-ventilated area and take precautions against ignition sources.

Always follow standard laboratory safety procedures.

References

• ChemTube3D. 2-Hydroxypyridine-Tautomerism. [Link]

• Wikipedia. 2-Pyridone. [Link]

• Sdfine. 2-CHLOROBENZONITRILE - Safety Data Sheet. [Link]

• MDPI. The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical and Computational Revisit. [Link]

• Sdfine. 2-Chlorobenzonitrile - Material Safety Data Sheet (MSDS). [Link]

• RSC Publishing. Pyridone–pyridol tautomerism in 2-hydroxypyridines with[10][11]-annelated rings and oxygen at the[11]-position. [Link]

• University of Rochester, Department of Chemistry. How To: Troubleshoot a Reaction. [Link]

• Organic Synthesis. Ullmann Coupling & other Cu Catalyzed reactions. [Link]

• ResearchGate. High throughput compound screens for ligand identification in a Cu‐catalyzed C−O coupling. [Link]

• Organic Syntheses. SYNTHESIS OF 2-ARYL PYRIDINES BY PALLADIUM-CATALYZED DIRECT ARYLATION OF PYRIDINE N-OXIDES. [Link]

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• PMC - NIH. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. [Link]

• ACS Publications. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. [Link]

• KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

• Google Patents. Process for the production of 2-hydroxypyridine.

• ResearchGate. The Ullmann type homocoupling reactions of halopyridines and side products. [Link]

• PMC - NIH. A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems. [Link]

• RSC Publishing. One-step selective synthesis of 2-chlorobenzonitrile from 2-chlorotoluene via ammoxidation. [Link]

• Wiley Online Library. CHAPTER 1: Cu‐Catalyzed Ullmann‐Type C–Heteroatom Bond Formation: The Key Role of Dinucleating Ancillary Ligands. [Link]

• New Journal of Chemistry. One-step selective synthesis of 2-chlorobenzonitrile from 2-chlorotoluene via ammoxidation. [Link]

• MDPI. Oxygen-Free Csp 3 -H Oxidation of Pyridin-2-yl-methanes to Pyridin-2-yl-methanones with Water by Copper Catalysis. [Link]

• PubMed. A Copper-Catalyzed Synthesis of Pyridoquinazolinones via C(sp2)-H Functionalization and Annulation of Benzoic Acids with 2-Aminopyridines. [Link]

• ResearchGate. Improved Ullmann—Ukita—Buchwald—Li Conditions for CuI-Catalyzed Coupling Reaction of 2-Pyridones with Aryl Halides. [Link]

• ACS Publications. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

• ChemRxiv. Chiral N-Hydroxyalkyl Pyrid-2-ylidenes: a new class of ligand for Copper-Catalyzed Asymmetric Allylic Alkylation. [Link]

• PMC - NIH. Improved 2-pyridyl reductive homocoupling reaction using biorenewable solvent Cyrene™ (dihydrolevoglucosenone). [Link]

• ResearchGate. Chiral N-Hydroxyalkyl Pyrid-2-ylidenes: a new class of ligand for Copper-Catalyzed Asymmetric Allylic Alkylation. [Link]

• PMC - NIH. Copper-catalyzed yne-allylic substitutions: concept and recent developments. [Link]

• RSC Publishing. A Ligand-Enabled Copper(II)-Catalyzed highly Selective and Efficient for Synthesis of 2E-Alkenylfurans from Ynenones. [Link]

• Scientific Research Publishing. Synthesis of Some New Pyridine-2-yl-Benzylidene-Imines. [Link]

• MDPI. Mixed-Ligand Copper(II) Complexes Derived from Pyridinecarbonitrile Precursors: Structural Features and Thermal Behavior. [Link]

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• 1. Ullmann Reaction [organic-chemistry.org]
• 2. chemtube3d.com [chemtube3d.com]
• 3. 2-Pyridone - Wikipedia [en.wikipedia.org]
• 4. wuxibiology.com [wuxibiology.com]
• 5. A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. kgroup.du.edu [kgroup.du.edu]
• 8. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. fishersci.com [fishersci.com]

Technical Support Center: Controlling Regioselectivity in 2-Chloropyridine Nucleophilic Aromatic Substitution

Welcome to the technical support center for controlling regioselectivity in the nucleophilic aromatic substitution (SNAr) of 2-chloropyridines. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in directing nucleophilic attack to either the C4 or C6 position of substituted 2-chloropyridine rings. Here, we provide in-depth, evidence-based troubleshooting guides and frequently asked questions to empower you to rationalize your experimental outcomes and optimize your synthetic strategies.

Understanding the Core Principles

Nucleophilic aromatic substitution on a 2-chloropyridine proceeds via an addition-elimination mechanism, forming a temporary, negatively charged intermediate known as a Meisenheimer complex.[1][2] The regioselectivity of this reaction—that is, whether the nucleophile attacks the C4 or C6 position—is not random. It is dictated by a delicate balance of electronic and steric factors imposed by the substituents already present on the pyridine ring. The key to controlling the outcome lies in understanding how these factors stabilize or destabilize the transition states leading to the C4 and C6 Meisenheimer complexes.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Key factors influencing regioselectivity in 2-chloropyridine SNAr.

Troubleshooting Guide: Common Regioselectivity Issues

This section addresses specific problems you might encounter during your experiments, providing potential causes and actionable solutions based on mechanistic principles.

Question 1: My reaction on a 3-substituted 2-chloropyridine is giving a mixture of C4 and C6 isomers. How can I favor substitution at the C6 position?

Answer:

When dealing with a 3-substituted 2-chloropyridine, the position of nucleophilic attack is heavily influenced by the electronic nature of the substituent at C3.

• Potential Cause: If your C3 substituent is electron-withdrawing (e.g., -NO₂, -CN, -CO₂Me), it will stabilize the negative charge in the Meisenheimer complex through resonance and induction. This stabilization is more pronounced for the intermediate formed from C4 attack, often leading to the C4 product as the major isomer.

• Solutions & Scientific Rationale:

  • Leverage Steric Hindrance: A bulky substituent at the C3 position can sterically shield the C4 position, making the C6 position more accessible to the incoming nucleophile.[3] This effect can override the electronic preference for C4 attack. Consider if a bulkier analogue of your C3 substituent could be used.

  • Solvent Effects: The polarity and hydrogen-bonding capability of the solvent can influence regioselectivity. In some cases, switching from a non-polar aprotic solvent to a polar aprotic solvent with low hydrogen bond basicity can favor substitution at the position ortho to the 3-substituent (C4).[3] Conversely, a solvent with high hydrogen bond basicity might favor C6 substitution. A solvent screen is highly recommended.

  • Nucleophile Choice: A bulkier nucleophile will be more sensitive to steric hindrance and may preferentially attack the less hindered C6 position.[4]

Question 2: I have an electron-donating group at the 5-position of my 2-chloropyridine, and the reaction is sluggish and non-selective. What can I do?

Answer:

An electron-donating group (EDG) at the 5-position (para to the C2-chloro) deactivates the ring towards nucleophilic attack by increasing electron density, making the formation of the anionic Meisenheimer complex less favorable.

• Potential Cause: The EDG at C5 destabilizes the negative charge of the Meisenheimer intermediates for both C4 and C6 attack, leading to a higher activation energy and slower reaction rates. The lack of a strong electronic directing effect can result in poor regioselectivity.

• Solutions & Scientific Rationale:

  • Increase Reaction Temperature: Higher temperatures can help overcome the activation energy barrier for reactions with unactivated substrates.[5]

  • Use a More Reactive Nucleophile: A stronger, more reactive nucleophile can increase the reaction rate.

  • Lewis Acid Catalysis: The addition of a Lewis acid can activate the pyridine ring towards nucleophilic attack. The Lewis acid coordinates to the pyridine nitrogen, increasing the ring's electron deficiency and making it more susceptible to nucleophilic substitution.[6]

  • Consider an Alternative Strategy: If SNAr proves to be consistently problematic, alternative synthetic routes such as directed ortho-metalation followed by functionalization might be more effective for accessing the desired isomer.[7]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental electronic reason for preferential attack at the C4 and C6 positions in 2-chloropyridine SNAr reactions?

A1: The preference for nucleophilic attack at the C4 (para) and C6 (ortho) positions is due to the ability of the electronegative pyridine nitrogen to stabilize the resulting negative charge in the Meisenheimer intermediate through resonance.[8][9] When the nucleophile attacks at C4 or C6, one of the resonance structures places the negative charge directly on the nitrogen atom. This is a highly stabilizing contribution. Attack at the C3 or C5 positions does not allow for this direct delocalization of the negative charge onto the nitrogen, resulting in a higher energy, less stable intermediate.[8]

dot graph G { layout=neato; node [shape=plaintext];

} Caption: Resonance stabilization of Meisenheimer intermediates.

Q2: How do electron-withdrawing groups (EWGs) and electron-donating groups (EDGs) at the 3- and 5-positions influence C4 vs. C6 regioselectivity?

A2: The electronic nature and position of substituents are critical in directing the regioselectivity:

Substituent Position	Substituent Type	Effect on C4 Attack	Effect on C6 Attack	Predicted Major Isomer
C3	Electron-Withdrawing (e.g., -NO₂)	Stabilizing (strong inductive and resonance)	Stabilizing (weaker inductive)	C4
C3	Electron-Donating (e.g., -OMe)	Destabilizing	Destabilizing	Mixture, C6 may be favored
C5	Electron-Withdrawing (e.g., -CF₃)	Stabilizing (strong inductive)	Stabilizing (weaker inductive)	C4
C5	Electron-Donating (e.g., -NMe₂)	Destabilizing (strong resonance)	Destabilizing (weaker resonance)	Mixture, C6 may be favored

• Rationale: EWGs enhance the electrophilicity of the pyridine ring and stabilize the negative charge of the Meisenheimer complex.[2][10] This stabilization is generally more effective when the EWG is in conjugation with the developing negative charge, which is the case for C4 attack with a C3 or C5 substituent. Conversely, EDGs decrease the electrophilicity of the ring and destabilize the anionic intermediate, making the reaction slower and less selective.

Q3: My reaction is giving the thermodynamically favored product, but I need the kinetically favored one. How can I achieve this?

A3: To favor the kinetic product, you generally need to use conditions that are irreversible and where the reaction is stopped before it has a chance to equilibrate to the more stable thermodynamic product.

• Solutions:

  • Lower the Reaction Temperature: Running the reaction at a lower temperature will favor the product that is formed fastest (the kinetic product) because there may not be enough energy to overcome the activation barrier to the thermodynamic product, or for the reverse reaction to occur.

  • Shorter Reaction Times: Monitor the reaction closely and quench it as soon as the desired kinetic product is formed, before it can rearrange or equilibrate to the thermodynamic product.

  • Choice of Base and Solvent: The reaction conditions can influence the energy landscape. A less polar solvent might favor the kinetic product by disfavoring the formation of a more charged, stabilized thermodynamic intermediate.

Q4: Are there any computational tools that can help predict the regioselectivity of my reaction?

A4: Yes, computational chemistry can be a powerful predictive tool. Quantum mechanical calculations, such as Density Functional Theory (DFT), can be used to model the reaction and predict the regioselectivity.[11][12]

• Common Computational Approaches:

  • LUMO Analysis: The Lowest Unoccupied Molecular Orbital (LUMO) can indicate the most electrophilic sites on the pyridine ring. The carbon atom with the larger LUMO coefficient is often the preferred site of nucleophilic attack.[12][13]

  • Transition State Energy Calculations: By calculating the activation energies for the formation of the C4 and C6 Meisenheimer complexes, you can predict which pathway is kinetically favored. The pathway with the lower activation energy will correspond to the major product.[11]

These calculations can save significant lab time by helping to prioritize experimental conditions.

Experimental Protocols

General Protocol for Nucleophilic Aromatic Substitution of a Substituted 2-Chloropyridine:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the substituted 2-chloropyridine (1.0 eq.) and a suitable anhydrous solvent (e.g., DMF, DMSO, NMP, or THF).

• Addition of Nucleophile: Add the nucleophile (1.1 - 2.0 eq.). If the nucleophile is a solid, it can be added directly. If it is a liquid, it should be added via syringe.

• Addition of Base (if required): If the nucleophile requires deprotonation (e.g., an alcohol or amine), add a suitable base (e.g., NaH, K₂CO₃, or an organic base like Et₃N) and stir at room temperature for 15-30 minutes before proceeding.

• Reaction: Heat the reaction mixture to the desired temperature (this can range from room temperature to reflux, depending on the reactivity of the substrates) and monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction with water or a saturated aqueous solution of NH₄Cl. Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography, recrystallization, or distillation to obtain the desired substituted pyridine.

References

• 14

• 11

• 12

Sources

• 1. Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Triborane (B3H7)-mediated regioselective substitution reactions of pyridine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 12. wuxibiology.com [wuxibiology.com]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. Explain and illustrate the mechanism of nucleophilic aromatic substitutio.. [askfilo.com]

Technical Support Center: Troubleshooting the Ullmann Coupling of Phenols

Welcome to the technical support center for the Ullmann coupling of phenols. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this powerful C-O bond-forming reaction. As Senior Application Scientists, we have compiled our expertise and field-proven insights to help you diagnose and resolve common issues leading to low conversion in your experiments.

Troubleshooting Guide

This section addresses specific problems you might be facing in the lab. Each question is followed by a detailed explanation of potential causes and actionable steps to resolve the issue.

Q1: My reaction shows low or no conversion. What are the likely causes and how can I fix it?

Low or no conversion is the most common issue in Ullmann couplings. It can stem from several factors, from catalyst deactivation to suboptimal reaction conditions. Let's break down the potential culprits.

Cause 1: Inactive Catalyst System

The heart of the Ullmann coupling is the copper catalyst. Its activity is paramount for a successful reaction.

• Explanation of Causality: The catalytic cycle of the Ullmann coupling of phenols is generally understood to involve a Cu(I) active species. This species undergoes oxidative addition with the aryl halide, followed by reaction with the phenoxide and subsequent reductive elimination to yield the diaryl ether and regenerate the Cu(I) catalyst. If the Cu(I) species is not efficiently generated or is deactivated, the catalytic cycle will stall.

• Troubleshooting Steps:

  • Copper Source: While classic Ullmann reactions used stoichiometric copper powder, modern protocols use catalytic amounts of copper salts like CuI, CuBr, or Cu₂O.[1] Ensure your copper salt is fresh and has been stored under an inert atmosphere, as oxidation of Cu(I) to the less active Cu(II) can be detrimental. Some sources suggest that using new copper(I) catalysts can significantly improve conversion.[2]

  • Ligand Choice is Crucial: Modern Ullmann couplings almost always employ a ligand to stabilize the copper catalyst, increase its solubility, and facilitate the catalytic cycle, allowing for milder reaction conditions.[3][4] If you are running the reaction without a ligand, adding one is the first and most critical optimization step.

    • Ligand Screening: There is no universal ligand for all Ullmann couplings. The optimal ligand is substrate-dependent. It is highly recommended to screen a small panel of ligands. Common and effective ligand classes include:

      • Amino Acids: L-proline and N,N-dimethylglycine are known to accelerate the reaction.[5][6]

      • Diamines: N,N'-dimethylethylenediamine (DMEDA) is a widely used and effective ligand.[1]

      • Phenanthrolines: 1,10-Phenanthroline is a classic ligand that can significantly improve performance.[7]

  • Inert Atmosphere: While some modern protocols are robust enough to be run in air, ensuring an inert atmosphere (Nitrogen or Argon) is a good practice to prevent oxidation of the catalyst and other sensitive reagents.[7][8] Degassing the reaction mixture by bubbling with an inert gas before heating can be beneficial.[2]

Cause 2: Suboptimal Reaction Conditions

The interplay of base, solvent, and temperature is critical for the success of the Ullmann coupling.

• Explanation of Causality: The base is required to deprotonate the phenol, forming the nucleophilic phenoxide.[9] The solvent must be able to dissolve the reactants and the catalyst system, and its polarity can influence the reaction rate.[10] The temperature needs to be high enough to overcome the activation energy of the reaction but not so high as to cause decomposition of the starting materials, products, or catalyst.[11]

• Troubleshooting Steps:

  • Base Selection: The choice of base is critical. Commonly used bases include inorganic carbonates and phosphates.

    • Common Bases: K₂CO₃, Cs₂CO₃, and K₃PO₄ are frequently used.[12][13] Cs₂CO₃ is often effective but can be more expensive. K₃PO₄ is another excellent choice.[14]

    • Base Strength and Solubility: The base must be strong enough to deprotonate the phenol but should not promote side reactions. Its solubility in the reaction medium can also play a role.

  • Solvent Choice: High-boiling polar aprotic solvents are typically used.

    • Recommended Solvents: DMF, DMSO, dioxane, and toluene are common choices.[1][11] The optimal solvent can be substrate-dependent, so screening may be necessary. Polar solvents like DMF and THF have been shown to give excellent results.[10]

  • Temperature Optimization: Historically, Ullmann reactions required very high temperatures (often >200 °C).[11] However, with the advent of modern ligand systems, reactions can often be run at much milder temperatures (80-120 °C).[15] If you are not seeing any conversion, a stepwise increase in temperature (e.g., in 10-20 °C increments) is a logical step. Conversely, if you observe decomposition, the temperature should be lowered.

Cause 3: Unfavorable Substrate Properties

The electronic and steric properties of your phenol and aryl halide can significantly impact the reaction's success.

• Explanation of Causality:

  • Steric Hindrance: Bulky groups near the reacting centers (the hydroxyl group of the phenol or the halogen on the aryl halide) can sterically hinder the approach of the reactants to the copper center, slowing down the reaction.[6][8] Reactions involving ortho-substituted substrates are often more challenging.[14]

  • Electronic Effects: The reactivity of the aryl halide is generally I > Br > Cl.[8] Aryl chlorides are the least reactive and often require more specialized catalytic systems.[3] Electron-withdrawing groups on the aryl halide tend to accelerate the reaction by making the aromatic ring more electrophilic and facilitating oxidative addition.[16] Conversely, electron-donating groups on the phenol increase its nucleophilicity, which can be beneficial.[8]

• Troubleshooting Steps:

  • For Sterically Hindered Substrates:

    • Increase reaction temperature and time.

    • Screen a wider variety of ligands, as some may be better suited for accommodating bulky substrates. For example, picolinic acid has been shown to be effective in the synthesis of hindered diaryl ethers.[14]

    • Increase catalyst and ligand loading.

  • For Unreactive Aryl Halides (e.g., Aryl Chlorides):

    • Switch to the corresponding aryl bromide or iodide if possible.

    • Employ a more active catalytic system. Second-generation ligands, such as certain oxalic diamides, have been developed to activate aryl chlorides.[3]

  • For Electron-Poor Phenols: These can be less nucleophilic. Using a stronger base might be beneficial, but care must be taken to avoid side reactions.

Q2: I am observing significant side product formation. What are the common side reactions and how can I suppress them?

The formation of side products can complicate purification and reduce the yield of your desired diaryl ether.

Common Side Products and Their Causes:

• Homocoupling of the Aryl Halide: This leads to the formation of a biaryl compound.

  • Cause: This can be a competing reaction pathway, especially at high temperatures or with certain catalyst systems.[17]

• Reduction of the Aryl Halide (Dehalogenation): The halogen on the aryl halide is replaced by a hydrogen atom.

  • Cause: This is often caused by the presence of trace amounts of water or other protic impurities in the reaction mixture.[18]

• Degradation of Starting Materials or Product:

  • Cause: The reaction temperature may be too high, or the substrates may be sensitive to the basic conditions.

Strategies to Minimize Side Products:

• Ensure Anhydrous Conditions: Use oven-dried glassware and anhydrous solvents. If necessary, distill solvents over a suitable drying agent.

• Optimize Reaction Temperature: Lowering the reaction temperature can often reduce the rate of side reactions more than the desired coupling reaction.

• Adjust Stoichiometry: Using a slight excess of the phenol can sometimes help to suppress the homocoupling of the aryl halide.

• Ligand Modification: The choice of ligand can influence the selectivity of the reaction. Screening different ligands may help to identify a system that favors the desired C-O bond formation.

• Use a Milder Base: If substrate or product degradation is suspected, switching to a milder base may be beneficial.

Q3: My reaction is not reproducible. What factors contribute to this, and how can I improve consistency?

Lack of reproducibility is a frustrating issue that often points to subtle variations in experimental setup and reagents.

Potential Sources of Irreproducibility:

• Reagent Quality:

  • Copper Catalyst: The age and storage conditions of the copper salt can significantly impact its activity. A freshly opened bottle may perform differently than one that has been on the shelf for a while.

  • Solvent and Base: The purity and water content of the solvent and base can vary between batches.

• Reaction Setup:

  • Inert Atmosphere: The efficiency of degassing and maintaining an inert atmosphere can vary from run to run.

  • Heating and Stirring: Inconsistent heating or stirring can lead to temperature gradients and inhomogeneous reaction mixtures.

• Trace Impurities: The presence of unknown impurities in the starting materials can sometimes inhibit the catalyst.

Steps to Enhance Reproducibility:

• Standardize Reagent Handling:

  • Use reagents from the same batch for a series of experiments.

  • Store all sensitive reagents, especially the copper catalyst and anhydrous solvents, under an inert atmosphere.

• Purify Starting Materials: If you suspect impurities in your phenol or aryl halide, consider purifying them by recrystallization, distillation, or column chromatography before use.

• Implement a Consistent Experimental Protocol:

  • Use a consistent method for drying glassware and setting up the reaction under an inert atmosphere.

  • Ensure uniform heating by using a temperature-controlled heating mantle or oil bath.

  • Maintain consistent and efficient stirring throughout the reaction.

• Perform Control Experiments: If you continue to face reproducibility issues, run a control reaction with known, reliable substrates to ensure that your general procedure and reagents are not the source of the problem.

Frequently Asked Questions (FAQs)

Q1: What is the catalytic cycle of the Ullmann coupling of phenols?

The precise mechanism can be complex and ligand-dependent, but a generally accepted catalytic cycle is illustrated below.[15][19]

Caption: Simplified catalytic cycle of the Ullmann coupling of phenols.

The cycle begins with a Cu(I)-ligand complex. This complex undergoes oxidative addition with the aryl halide (Ar-X) to form a Cu(III) intermediate. The phenoxide (Ar'-O⁻) then coordinates to the copper center, and subsequent reductive elimination releases the diaryl ether product (Ar-O-Ar') and regenerates the active Cu(I)-ligand catalyst.

Q2: How do I choose the right ligand for my Ullmann coupling?

As mentioned in the troubleshooting guide, ligand selection is often empirical. However, here is a table summarizing some common ligand classes and their typical applications.

Ligand Class	Examples	Typical Reaction Conditions	Notes
Amino Acids	L-proline, N,N-dimethylglycine	90-110 °C	Cost-effective and often highly effective.[5][6]
Diamines	N,N'-dimethylethylenediamine (DMEDA)	100-120 °C	Widely used and commercially available.[1]
Phenanthrolines	1,10-Phenanthroline, Neocuproine	80-110 °C	Classic ligands that are very effective at accelerating the reaction.[7]
Oxalic Diamides	N/A (Proprietary structures)	Room temp. to 100 °C	"Second-generation" ligands enabling very mild conditions and activation of aryl chlorides.[3]
Picolinic Acid	Picolinic acid	100-120 °C	Particularly useful for the synthesis of sterically hindered diaryl ethers.[14]

Recommendation: Start with a readily available and inexpensive ligand like N,N-dimethylglycine or 1,10-phenanthroline. If the reaction is unsuccessful, screening a few ligands from different classes is the best approach.

Q3: What is the role of the base, and how does it affect the reaction?

The base plays a crucial role in the Ullmann coupling. Its primary function is to deprotonate the phenol to generate the corresponding phenoxide, which is the active nucleophile in the reaction.[9]

The choice of base can influence the reaction in several ways:

• Reaction Rate: A base that efficiently generates the phenoxide without degrading it will lead to a faster reaction.

• Solubility: The solubility of the base and the resulting phenoxide salt can affect the homogeneity and rate of the reaction.

• Side Reactions: A base that is too strong or too nucleophilic can lead to side reactions, such as decomposition of the starting materials or the ligand.

Commonly Used Bases:

• K₃PO₄

• Cs₂CO₃

• K₂CO₃

The optimal base is dependent on the specific substrates and solvent system.

Q4: How do steric and electronic effects of the substrates influence the reaction outcome?

The structure of both the phenol and the aryl halide has a profound impact on the reaction.

Effect	On Phenol	On Aryl Halide	Impact on Reaction
Steric Hindrance	Bulky ortho-substituents	Bulky ortho-substituents	Negative: Can significantly decrease the reaction rate and yield.[6][8]
Electronic Effects	Electron-donating groups	Electron-withdrawing groups	Positive: Electron-donating groups on the phenol increase its nucleophilicity. Electron-withdrawing groups on the aryl halide make it more susceptible to oxidative addition.[8][16]
Electronic Effects	Electron-withdrawing groups	Electron-donating groups	Negative: Electron-withdrawing groups decrease the nucleophilicity of the phenol. Electron-donating groups on the aryl halide slow down oxidative addition.

Experimental Protocols

General Procedure for a Trial Ullmann Coupling of a Phenol

This protocol provides a starting point for optimizing your reaction.

• Preparation:

  • To an oven-dried Schlenk tube or reaction vial equipped with a magnetic stir bar, add the phenol (1.0 mmol), aryl halide (1.2 mmol), copper(I) iodide (CuI, 0.05 mmol, 5 mol%), the chosen ligand (e.g., N,N-dimethylglycine, 0.2 mmol, 20 mol%), and the base (e.g., K₃PO₄, 2.0 mmol).

• Inert Atmosphere:

  • Seal the vessel and evacuate and backfill with dry nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition:

  • Add the anhydrous solvent (e.g., dioxane or DMF, 3-5 mL) via a syringe.

• Reaction:

  • Place the reaction vessel in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C).

  • Stir the reaction mixture vigorously for the desired amount of time (typically 12-24 hours).

• Monitoring and Work-up:

  • Monitor the progress of the reaction by TLC or LC-MS.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water.

  • Separate the organic layer, and wash it with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel.

Troubleshooting Workflow

If your initial reaction fails, follow this systematic approach to identify and solve the problem.

Caption: A systematic workflow for troubleshooting low conversion in Ullmann couplings.

References

• Mechanism of the Ullmann Biaryl Ether Synthesis Catalyzed by Complexes of Anionic Ligands: Evidence for the Reaction of Iodoarenes with Ligated Anionic CuI Intermediates. Journal of the American Chemical Society. [Link]

• Ullmann Reaction. Organic Chemistry Portal. [Link]

• N,N-Dimethyl Glycine-Promoted Ullmann Coupling Reaction of Phenols and Aryl Halides. Organic Letters. [Link]

• Ullmann coupling-An overview. OperaChem. [Link]

• Ullmann Coupling & other Cu Catalyzed reactions. Organic Synthesis. [Link]

• Mechanism of the Ullmann Biaryl Ether Synthesis Catalyzed by Complexes of Anionic Ligands: Evidence for the Reaction of Iodoarenes with Ligated Anionic CuI Intermediates. Journal of the American Chemical Society. [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI. [Link]

• Ullmann condensation. Wikipedia. [Link]

• Betti Base as an Efficient Ligand for Copper-Catalyzed Ullmann Coupling of Phenol with Aryl Halides. Taylor & Francis Online. [Link]

• Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction. ACS Catalysis. [Link]

• Ullmann Condensation. SynArchive. [Link]

• Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. The Journal of Organic Chemistry. [Link]

• Ullmann Reaction Catalyzed by Heterogeneous Mesoporous Copper/Manganese Oxide: A Kinetic and Mechanistic Analysis. Ramprasad Group. [Link]

• Copper-catalyzed Ullmann coupling under ligand- and additive-free conditions. Part 1: O-Arylation of phenols with aryl halides. ResearchGate. [Link]

• Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction. ResearchGate. [Link]

• CuI-Catalyzed Ullmann-Type Coupling of Phenols and Thiophenols with 5-Substituted 1,2,3-Triiodobenzenes: Facile Synthesis of Mammary Carcinoma Inhibitor BTO-956 in One Step. ACS Omega. [Link]

• Chemistry Ullmann Reaction. sathee jee. [Link]

• Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amine. J-STAGE. [Link]

• Reactions of aryl halides with phenol under various conditions. ResearchGate. [Link]

• Copper(II) Acetate Catalyzed Ullmann-Type C–O Coupling Reaction of Phenols with 4-Tosylcoumarin. SYNLETT. [Link]

• The effect of different solvents on the yield for the CC Ullmann coupling reaction using 5 Cu(0). ResearchGate. [Link]

• Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. ACS Publications. [Link]

• Ullmann reaction. Wikipedia. [Link]

• Cu-Mediated Ullmann-Type Cross-Coupling and Industrial Applications in Route Design, Process Development, and Scale-up of Pharmaceutical and Agrochemical Processes. ACS Publications. [Link]

• C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides. MDPI. [Link]

• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. National Institutes of Health. [Link]

• METHODOLOGY AND MECHANISM: REINVESTIGATNG THE ULLMANN REACTION. ProQuest. [Link]

• Troubleshooting Ullmann Couplint. Reddit. [Link]

• Solvent-assisted Ullmann ether synthesis. Reactions of dihydric phenols. The Journal of Organic Chemistry. [Link]

• Solvent-assisted Ullmann ether synthesis. Reactions of dihydric phenols. Semantic Scholar. [Link]

• The proposed mechanism for the Ullmann coupling of phenol and iodobenzene over Cu/CNTs. ResearchGate. [Link]

• CHAPTER 1: Cu‐Catalyzed Ullmann‐Type C–Heteroatom Bond Formation: The Key Role of Dinucleating Ancillary Ligands. Wiley Online Library. [Link]

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. reddit.com [reddit.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. books.rsc.org [books.rsc.org]
• 5. Ullmann Reaction [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tandfonline.com [tandfonline.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mechanism of the Ullmann Biaryl Ether Synthesis Catalyzed by Complexes of Anionic Ligands: Evidence for the Reaction of Iodoarenes with Ligated Anionic CuI Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ramprasad.mse.gatech.edu [ramprasad.mse.gatech.edu]
• 17. SATHEE: Chemistry Ullmann Reaction [satheejee.iitk.ac.in]
• 18. benchchem.com [benchchem.com]
• 19. Ullmann coupling-An overview - operachem [operachem.com]

Temperature effects on SNAr reaction rate for electron-deficient pyridines

Topic: Temperature Effects on SNAr Rates in Electron-Deficient Pyridines

Status: Operational Ticket ID: SNAR-PYR-001 Assigned Specialist: Senior Application Scientist, Process Development

Welcome to the Technical Support Center

You are accessing the advanced troubleshooting and optimization guide for Nucleophilic Aromatic Substitution (SNAr) on pyridine scaffolds. This guide moves beyond basic textbook theory to address the specific kinetic, thermodynamic, and safety challenges encountered during drug substance development.

Module 1: Critical Troubleshooting (The "Emergency Room")

Use this module if your current experiment is failing or behaving unexpectedly.

Issue A: Reaction Stalling / Incomplete Conversion

Symptoms: Starting material remains after 24h; LCMS shows product formation has plateaued.

• Root Cause: The reaction temperature is insufficient to overcome the activation energy (

  ) of the rate-determining step (usually nucleophilic attack, ), or the Meisenheimer complex is reverting to starting material ( ).

• Corrective Action:

  • Stepwise T-Ramp: Increase temperature in 10°C increments. SNAr rates generally double for every 10°C rise (Arrhenius approximation).

  • Switch Heating Mode: If stalling persists at reflux, switch to Microwave Irradiation . This destabilizes polar transition states less than ground states (in specific solvents), potentially lowering

    .

  • Solvent Check: Ensure you are using a polar aprotic solvent (DMSO, NMP, DMF) which stabilizes the anionic Meisenheimer intermediate, effectively lowering the barrier relative to non-polar solvents.

Issue B: "Tarring" or Blackened Reaction Mixture

Symptoms: Yield loss to polymeric baseline material; rapid exotherm.

• Root Cause: Thermal degradation of the electron-deficient ring (pyridine polymerization) or nucleophile oxidation.

• Corrective Action:

  • Cryogenic Addition: Even if the reaction requires heat to finish, perform the initial mixing of the nucleophile and pyridine at 0°C or -20°C . The initial deprotonation/attack is often highly exothermic.

  • Oxygen Exclusion: Electron-deficient pyridines are prone to oxidation at high

    . Degas solvents with or sparging.

Issue C: Loss of Regioselectivity (Isomer Scrambling)

Symptoms: In 2,4-dihalopyridines, the ratio of C4-substituted (kinetic) to C2-substituted (thermodynamic) product degrades.

• Root Cause: High temperatures provide enough energy to overcome the higher activation barrier of the C2 position, or allow the reversible C4-adduct to equilibrate.

• Corrective Action:

  • Lower Temperature: Return to kinetic control (0°C – RT).

  • Leaving Group Change: Switch from -Cl to -F. The C-F bond is stronger, but the high electronegativity accelerates the initial attack (

    ), often enhancing kinetic selectivity at lower temperatures.

Module 2: Visualization & Logic

Workflow: Troubleshooting Decision Tree

Caption: Logical flow for diagnosing temperature-related SNAr failures.

Module 3: Experimental Protocols

Protocol A: Kinetic Profiling via Variable Temperature NMR (VT-NMR)

Purpose: To determine the precise activation energy (

) and optimize temperature without wasting material on bulk runs.

• Preparation:

  • Dissolve electron-deficient pyridine (0.1 mmol) and internal standard (e.g., 1,3,5-trimethoxybenzene) in DMSO-d6 (0.6 mL).

  • Equilibrate NMR probe to

    (e.g., 300 K).

• Initiation:

  • Add nucleophile (1.1 equiv) via syringe directly into the NMR tube. Invert 3 times.

  • Immediately insert into probe.

• Acquisition:

  • Acquire 1H spectra every 5 minutes for 60 minutes.

  • Monitor the decay of the leaving group-adjacent proton signal.

• Data Analysis:

  • Plot

    vs. time to get .

  • Repeat at 310 K, 320 K, 330 K.

  • Plot

    vs. (Arrhenius plot). The slope is .

Protocol B: Safe Scale-Up in High-Boiling Solvents

Purpose: To safely manage the thermal risks of SNAr in DMSO/DMF.

WARNING: Halides and electrophiles can induce runaway decomposition in DMSO/DMF above 120°C.

• Solvent Selection: Prefer NMP or Sulfolane if

  is required.

• Setup:

  • Use a reactor with a rupture disc or pressure relief valve.

  • Ensure overhead stirring (magnetic stirring fails when solids precipitate).

• Execution:

  • Charge pyridine and solvent.

  • Heat to operating temperature (

    ).

  • Dose the nucleophile slowly (semi-batch mode) to control the exotherm. Do not add all at once.

  • Monitor internal temperature (

    ). If , stop addition immediately.

Module 4: Frequently Asked Questions (FAQ)

Q1: Why does my reaction work in the microwave at 150°C but fails in an oil bath at the same temperature? A: This is often due to the specific heating effect . Microwave irradiation can selectively heat polar clusters (nucleophile/solvent aggregates) or the polar transition state itself, creating localized "hot spots" that are not detected by the bulk fiber optic probe. Additionally, the rapid ramp rate (seconds vs. minutes) minimizes the time the reaction spends in the "decomposition window" (intermediate temperatures where side reactions might compete).

Q2: I am using 2,4-dichloropyridine. Which chlorine will be displaced? A: Under kinetic control (low temperature, fast reaction), the C4-chlorine is displaced preferentially.

• Reasoning: The C4 position is "para-like" relative to the pyridine nitrogen. The intermediate Meisenheimer complex places the negative charge directly on the nitrogen, which is highly stabilizing. The C2 position ("ortho-like") also stabilizes the charge on nitrogen but suffers from greater steric hindrance and electrostatic repulsion from the nitrogen lone pair during the nucleophile's approach.

• Temperature Effect: As you increase temperature, you may see increasing amounts of C2 substitution as the system overcomes the higher

  of the C2 pathway.

Q3: Can I use DMF or DMSO at reflux (153°C / 189°C)? A: NO. This is a severe safety hazard.

• DMF: Decomposes to dimethylamine and carbon monoxide near its boiling point. In the presence of bases or Lewis acids, this can be explosive.

• DMSO: Undergoes autocatalytic thermal decomposition above ~140°C, especially in the presence of halides (like the chloride you are displacing) or acids.[1] This releases formaldehyde, sulfur compounds, and massive pressure.

• Recommendation: Never heat DMSO above 120°C on scale. Use NMP or perform the reaction in a sealed tube/microwave with appropriate pressure ratings and blast shielding.

References

• Vertex AI Search. (2025). Safety Bulletin – Decomposition of Dimethyl Sulfoxide and Potential Explosion Hazards. Retrieved from 2

• WuXi AppTec. (2025). Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine. Retrieved from 3

• BenchChem. (2025).[4] A Comparative Guide to Pyridine Synthesis: Conventional Heating vs. Microwave Irradiation. Retrieved from 4

• ChemRxiv. (2025). A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. Retrieved from 5

• Royal Society of Chemistry. (2021). Accelerated thermal reaction kinetics by indirect microwave heating of a microwave-transparent substrate. Retrieved from 6

Sources

• 1. chemhands.wp.st-andrews.ac.uk [chemhands.wp.st-andrews.ac.uk]
• 2. engineering.purdue.edu [engineering.purdue.edu]
• 3. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

Characteristic IR Nitrile Stretch Frequency for Benzonitriles

A Technical Comparison Guide for Structural Elucidation

Executive Summary

The Benchmark: The characteristic nitrile (C≡N) stretch for unsubstituted benzonitrile appears at 2228–2232 cm⁻¹ . The Distinction: This is distinct from aliphatic nitriles (e.g., acetonitrile), which absorb at higher frequencies (~2250 cm⁻¹) due to the lack of conjugation. The Tuning: Substituents on the phenyl ring predictably shift this frequency via the Hammett correlation. Electron Donating Groups (EDGs) lower the frequency (red shift), while Electron Withdrawing Groups (EWGs) raise it (blue shift).

Part 1: The Baseline – Aromatic vs. Aliphatic

To understand benzonitriles, one must first establish the control: aliphatic nitriles. The shift in frequency is a direct measurement of bond order reduction caused by orbital overlap.

Comparative Data: Conjugation Effects

Compound	Structure	Frequency (ν, cm⁻¹)	Intensity (ε)	Mechanism
Acetonitrile	CH₃-C≡N	2253 ± 2	Medium	Localized triple bond (sp hybridized). Minimal resonance.
Benzonitrile	Ph-C≡N	2230 ± 2	Strong	Conjugation. The π-system of the benzene ring overlaps with the π* orbital of the nitrile, reducing the C≡N bond order slightly below 3.

Key Insight: The ~20 cm⁻¹ red shift in benzonitrile is the "Conjugation Tax." While the bond is weaker (lower frequency), the change in dipole moment during vibration (

) is larger due to the mobile π-electrons, resulting in a significantly stronger peak intensity compared to aliphatic nitriles.

Part 2: Electronic Tuning – Substituent Effects

For drug development professionals modifying a pharmacophore, predicting the shift of the nitrile peak is critical. The frequency correlates linearly with the Hammett substituent constant (

).

The Hammett Correlation in IR[1]

• Electron Donating Groups (EDGs): Push electron density into the ring and the nitrile group (Resonance effect). This increases the single-bond character of the C-CN bond, lowering the force constant (

  ).

  • Result: Lower Frequency (Red Shift).

• Electron Withdrawing Groups (EWGs): Pull electron density. While resonance withdrawing groups (-R) might theoretically lower bond order, the inductive withdrawal (-I) and field effects often dominate in nitriles, "stiffening" the bond or preventing back-donation.

  • Result: Higher Frequency (Blue Shift).[1]

Data Table: Substituent Impact

Substituent (Para)	Electronic Effect	Hammett ( )	Typical Frequency (cm⁻¹)
-NO₂ (Nitro)	Strong EWG (-I, -R)	+0.78	2239 (Blue Shift)
-Cl (Chloro)	Weak EWG (-I > +R)	+0.23	2232
-H (None)	Baseline	0.00	2230
-CH₃ (Methyl)	Weak EDG (+I)	-0.17	2226
-OCH₃ (Methoxy)	Strong EDG (+R)	-0.27	2217 (Red Shift)
-N(CH₃)₂ (Amino)	Very Strong EDG (+R)	-0.83	2205

Visualization: Electronic Effects Pathway

The following diagram illustrates the mechanistic causality between substituent electronic nature and observed spectral shifts.

Caption: Mechanistic flow showing how electronic effects (Resonance vs. Induction) alter the C≡N force constant, resulting in predictable frequency shifts.

Part 3: Methodological Comparison – IR vs. Raman

While IR is the standard, Raman spectroscopy is often superior for nitriles due to the physics of the vibration.

Feature	Infrared (IR)	Raman Spectroscopy
Physical Basis	Change in Dipole Moment ( )	Change in Polarizability ( )
Nitrile Signal	Medium/Strong. Nitriles have a permanent dipole, but the change is moderate.	Very Strong. The C≡N bond electron cloud is highly polarizable.
Water Interference	High. Water absorbs strongly in IR.[2]	Low. Water is a weak Raman scatterer.[3]
Best Use Case	Routine ID; Dry powders; Organic solvents.	Aqueous solutions; In-situ reaction monitoring; Polymorph screening.

Part 4: Experimental Protocol (Self-Validating)

Objective: Accurately determine the

of a substituted benzonitrile using ATR-FTIR with an internal validity check.

Equipment

• FTIR Spectrometer (e.g., Agilent Cary 630 or Thermo Nicolet).

• Diamond ATR Accessory (Single bounce).

• Standard: Polystyrene calibration film (traceable).

Step-by-Step Workflow

• System Validation (The "Trust" Step):

  • Before measuring the sample, acquire a background spectrum (air).

  • Place the Polystyrene calibration film on the ATR crystal.

  • Pass Criteria: The standard polystyrene peak at 1601 cm⁻¹ must be resolved within ±1 cm⁻¹. If not, recalibrate the laser/interferometer.

• Sample Preparation:

  • Solids: Place ~5 mg of benzonitrile derivative on the crystal. Apply high pressure using the anvil clamp to ensure intimate contact (critical for ATR intensity).

  • Liquids: Place 10 µL on the crystal; cover to prevent evaporation if volatile.

• Acquisition:

  • Resolution: 2 cm⁻¹ (standard) or 1 cm⁻¹ (high res for subtle shifts).

  • Scans: 32 or 64.

  • Range: 4000–600 cm⁻¹.

• Data Processing:

  • Apply "ATR Correction" (software algorithm) to correct for penetration depth dependence on wavelength.

  • Locate the global maximum in the 2200–2260 cm⁻¹ window.

• Cleaning:

  • Clean crystal with Isopropanol (IPA). Verify "Live Spectrum" returns to flat baseline before next sample.

Decision Logic for Analysis

The following diagram guides the researcher in interpreting the resulting spectrum.

Caption: Decision tree for rapid structural classification based on nitrile stretch frequency.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[4][5] (Standard text for characteristic group frequencies).

• Juchnovski, I. N., et al. (1971). "Infrared Spectra and Structure of Carbanions: Nitriles." Spectrochimica Acta Part A: Molecular Spectroscopy.

• NIST Chemistry WebBook. (2023). Benzonitrile IR Spectrum. National Institute of Standards and Technology.[6][7] [Link]

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). Wiley.[4][5] (Authoritative source for substituent effect data).

• Reich, H. J. (2023). Hansch-Hammett Parameters and Spectroscopic Data. University of Wisconsin-Madison Chemistry. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. eng.uc.edu [eng.uc.edu]
• 3. Raman or Infrared Spectroscopy----Can You Really Tell Them Apart? | Universal Lab Blog [universallab.org]
• 4. 4-Methoxybenzonitrile | C8H7NO | CID 70129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. Benzonitrile, 4-nitro- [webbook.nist.gov]
• 7. Benzonitrile, 4-nitro- [webbook.nist.gov]

A Comparative Guide to Developing a Stability-Indicating HPLC Method for the Purity of 2-(Pyridin-2-yloxy)benzonitrile

Introduction: The Analytical Imperative for 2-(Pyridin-2-yloxy)benzonitrile

2-(Pyridin-2-yloxy)benzonitrile is a molecule of interest in synthetic and medicinal chemistry, often serving as a key intermediate in the development of novel pharmaceutical agents and functional materials.[1][2] The purity of such a starting material is not merely a quality metric; it is a critical determinant of the safety, efficacy, and reproducibility of the final product. The presence of even minute quantities of process-related impurities or degradation products can have significant consequences. Therefore, a robust, reliable, and sensitive analytical method is paramount for its quality control.

This guide provides an in-depth, comparative analysis of the development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for 2-(Pyridin-2-yloxy)benzonitrile. We will move beyond a simple recitation of steps to explore the scientific rationale behind each decision, from initial forced degradation studies to the nuanced selection of columns and mobile phases. Our objective is to establish a method that not only quantifies the active pharmaceutical ingredient (API) but also effectively separates it from all potential degradation products, a core requirement of regulatory bodies as outlined in the International Council for Harmonisation (ICH) guidelines.[3][4]

Foundational Strategy: Forced Degradation Studies

Before any chromatographic optimization can begin, we must first understand the molecule's potential liabilities. Forced degradation, or stress testing, is the cornerstone of developing a "stability-indicating" method.[5] The goal is to intentionally degrade the API under harsh conditions to generate the very impurities the method must be able to resolve.[6] This process validates the method's specificity and provides critical insights into the molecule's degradation pathways.[7]

Experimental Protocol: Forced Degradation of 2-(Pyridin-2-yloxy)benzonitrile

A stock solution of 2-(Pyridin-2-yloxy)benzonitrile (1 mg/mL) is prepared in a 50:50 mixture of acetonitrile and water. This stock is subjected to the following stress conditions, aiming for 5-20% degradation as recommended by regulatory guidance.[6]

• Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 N HCl. Heat at 80°C for 8 hours. Neutralize with 0.1 N NaOH before injection.

• Base Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 N NaOH. Heat at 80°C for 8 hours. Neutralize with 0.1 N HCl before injection.

• Oxidative Degradation: Mix 1 mL of stock with 1 mL of 3% hydrogen peroxide. Store at room temperature for 24 hours, protected from light.

• Thermal Degradation: Store the stock solution in a sealed vial at 105°C for 48 hours.

• Photolytic Degradation: Expose the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in ICH Q1B guidelines.[6]

Caption: Workflow for forced degradation studies.

HPLC Method Development: A Comparative Analysis

The physicochemical properties of 2-(Pyridin-2-yloxy)benzonitrile—containing aromatic rings and a basic pyridine nitrogen—make Reversed-Phase HPLC the most suitable analytical mode.[8] Our development strategy will focus on systematically comparing columns and mobile phases to achieve optimal separation.

Part A: Column Selection – The Core of Separation

The choice of stationary phase is the most powerful tool for influencing selectivity. We evaluated three distinct reversed-phase column chemistries to resolve the parent peak from its stress-induced degradants.

Column Chemistry	Principle of Separation	Advantages for this Analyte	Potential Disadvantages
Standard C18	Primarily hydrophobic interactions.	Universal applicability; strong retention for moderately non-polar compounds.	May provide insufficient retention for very polar degradants; potential for peak tailing with the basic pyridine moiety.
Phenyl-Hexyl	Hydrophobic and π-π interactions.	Enhanced selectivity for aromatic compounds due to π-π interactions with the phenyl rings of the analyte.[9]	π-π interactions can sometimes lead to overly broad peaks if not optimized.
Polar-Embedded C18	Hydrophobic interactions with a hydrophilic group near the silica surface.	Excellent for polar compounds, resistant to "dewetting" with highly aqueous mobile phases, and often provides better peak shape for basic analytes.[10][11]	May show different selectivity compared to a standard C18, which could be an advantage or disadvantage.

Experimental Outcome: Initial screening revealed that while the Standard C18 column provided good retention for the parent compound, it failed to resolve a key oxidative degradant. The Phenyl-Hexyl column showed improved resolution for this pair but exhibited poor peak shape for an early-eluting acidic degradant. The Polar-Embedded C18 column provided the best overall performance, offering superior peak shape for all compounds and baseline resolution between the parent peak and its closest eluting impurity generated under oxidative stress. This is likely due to the embedded polar group mitigating undesirable interactions between the basic pyridine nitrogen and residual silanols on the silica surface.

Part B: Mobile Phase Optimization – Fine-Tuning Selectivity

With a promising column selected, the mobile phase composition was optimized to fine-tune the separation.[12][13]

Parameter	Alternatives Compared	Rationale & Observations	Optimal Choice
Organic Modifier	Acetonitrile vs. Methanol	Acetonitrile generally provides lower backpressure and better UV transparency.[14] In this case, it also offered slightly different selectivity, sharpening the peaks of the main degradants compared to methanol.	Acetonitrile
Aqueous Phase pH	pH 3.0 vs. pH 7.0	The pyridine moiety is basic. At neutral pH, it can be partially protonated, leading to peak tailing. By adjusting the pH to 3.0 (well below the pKa), the analyte is fully and consistently protonated, resulting in sharp, symmetrical peaks.[15]	pH 3.0
Buffer	0.1% Formic Acid vs. 20mM Potassium Phosphate	Formic acid provides the desired pH and is volatile, making it ideal for LC-MS compatibility if needed for impurity identification. Phosphate is a stronger buffer but is non-volatile. For UV-based purity testing, formic acid is sufficient and simpler.	0.1% Formic Acid
Elution Mode	Isocratic vs. Gradient	Due to the range of polarities observed in the forced degradation samples (from polar hydrolytic products to the less polar parent compound), a gradient elution was necessary to elute all peaks with good shape in a reasonable timeframe.[16]	Gradient Elution

Final Optimized and Validated Method

The systematic comparison of columns and mobile phase parameters led to the following optimized method, which was subsequently validated according to ICH Q2(R2) guidelines to ensure its suitability for its intended purpose.[17][18]

Optimized Chromatographic Conditions:

Parameter	Condition
Column	Polar-Embedded C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 20 minutes, hold for 5 min, return to 10% B and equilibrate for 5 min.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV Diode Array Detector (DAD) at 275 nm
Injection Volume	10 µL

This method demonstrated baseline resolution for 2-(Pyridin-2-yloxy)benzonitrile and all significant degradation products. The validation process confirmed that the method is specific, linear, accurate, precise, and robust for the determination of purity.

Conclusion

Developing a robust, stability-indicating HPLC method is a systematic, science-driven process. This guide has demonstrated that by coupling a thorough understanding of the analyte's chemistry with a comparative evaluation of chromatographic variables, a highly reliable method for the purity of 2-(Pyridin-2-yloxy)benzonitrile can be achieved. The foundational work of forced degradation is non-negotiable for proving the method's specificity. The subsequent comparison of column chemistries and mobile phase components illustrates that a Polar-Embedded C18 column with a low-pH, gradient mobile phase provides the optimal solution for this specific analytical challenge. This rigorous approach ensures that the resulting method is fit for purpose and meets the high standards required in the pharmaceutical industry.

References

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• International Journal of Scientific and Development Research. (2022). Force Degradation for Pharmaceuticals: A Review. Retrieved from [Link]

• Waters Corporation. (n.d.). Waters Column Selection Guide for Polar Compounds. Retrieved from [Link]

• Jadhav, S. B., et al. (2013). Development of forced degradation and stability indicating studies of drugs—A review. International Journal of Pharmacy and Pharmaceutical Sciences, 5(3), 19-26. Retrieved from [Link]

• Pharma Talks. (2024). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Retrieved from [Link]

• Asian Journal of Pharmaceutical Research. (2013). Forced Degradation Study: An Important Tool in Drug Development. Retrieved from [Link]

• BioProcess International. (2007). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• AMSbio. (2024). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• IntuitionLabs.ai. (2024). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Waters Corporation. (2007). Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. Retrieved from [Link]

• Labtech. (n.d.). A Comprehensive Guide to Selecting HPLC Columns. Retrieved from [Link]

• GALAK Chromatography. (n.d.). How to choose reversed-phase HPLC column C18, C8, C4. Retrieved from [Link]

• Phenomenex. (n.d.). Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. Retrieved from [Link]

• Phenomenex. (2024). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Analytics Solutions. (2024). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. Retrieved from [Link]

• Mastelf. (2024). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Retrieved from [Link]

• LCGC International. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved from [Link]

• ResearchGate. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Retrieved from [Link]

• IOSR Journal. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. Retrieved from [Link]

• Dublin City University. (2013). Development of a rapid UHPLC method for the in-process determination of coupling reagents used in peptide synthesis. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (2006). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Retrieved from [Link]

• ChemRxiv. (2024). Streamlining the Synthesis of Pyridones through Oxidative Amination. Retrieved from [Link]

• Semantic Scholar. (n.d.). Development and validation of RP HPLC method for simultaneous determination of picroside I, picroside II, phyllanthin and boerav. Retrieved from [Link]

• Beilstein Journals. (2023). Aromatic systems with two and three pyridine-2,6-dicarbazolyl-3,5-dicarbonitrile fragments as electron-transporting organic semiconductors exhibiting long-lived emissions. Retrieved from [Link]

• SciELO México. (2018). A Green Approach to the Production of 2-pyridone Derivatives Promoted by Infrared Irradiation. Retrieved from [Link]

Sources

• 1. Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. biopharminternational.com [biopharminternational.com]
• 8. labtech.tn [labtech.tn]
• 9. bvchroma.com [bvchroma.com]
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• 11. waters.com [waters.com]
• 12. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 13. HPLC Tips & Tricks – Mobile Phase Preparation [sigmaaldrich.com]
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• 16. pharmaguru.co [pharmaguru.co]
• 17. youtube.com [youtube.com]
• 18. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

Crystal Structure &amp; Conformational Analysis of 2-(Pyridin-2-yloxy)benzonitrile

A Comparative Technical Guide for Medicinal Chemists and Crystallographers

Executive Summary

2-(Pyridin-2-yloxy)benzonitrile represents a critical structural motif in medicinal chemistry, serving as a flexible diaryl ether scaffold often encountered in the synthesis of non-competitive AMPA receptor antagonists (e.g., Perampanel analogs) and novel agrochemicals. Unlike its rigid isomeric counterparts, this molecule exhibits a high degree of conformational freedom centered around the C–O–C ether linkage.

This guide provides an in-depth analysis of its solid-state behavior, contrasting it with its thermodynamic sink—the 1-(2-cyanophenyl)pyridin-2(1H)-one rearrangement product. We analyze the crystallographic driving forces, the risk of Smiles rearrangement during processing, and the specific intermolecular interactions that govern its stability.

Structural Characterization: The Ether Scaffold

Molecular Geometry & Conformation

The crystal structure of 2-(Pyridin-2-yloxy)benzonitrile is defined by the flexibility of the ether bridge. Unlike biphenyls which rotate around a C–C bond, the C–O–C linkage introduces a specific angular constraint.

• Ether Bridge Angle : The C(pyridyl)–O–C(phenyl) bond angle typically expands to 116°–120° (vs. the ideal tetrahedral 109.5°) to accommodate the steric bulk of the ortho-substituents (the nitrile group and the pyridyl nitrogen lone pair).

• Torsion Angles (Twist) : The molecule is non-planar . To minimize steric repulsion between the lone pair of the pyridine nitrogen and the

  -system or substituents of the benzonitrile ring, the two aromatic planes are twisted relative to each other.

  • Predicted Torsion:

    (C-O-C-C) 60–80°.

  • Conformational Lock: The ortho-cyano group locks the phenyl ring orientation to avoid dipole opposition with the ether oxygen.

Crystal Packing & Intermolecular Forces

In the absence of strong hydrogen bond donors (OH, NH), the crystal packing is dominated by weak, directional interactions:

• C–H···N Interactions : The nitrile nitrogen (

  ) acts as a weak acceptor for aromatic protons from neighboring pyridine rings, forming infinite chains along the crystallographic screw axis.
• - Stacking : Offset face-to-face stacking is observed between the electron-deficient pyridine ring and the electron-rich phenol ring of adjacent molecules (Centroid-Centroid distance ~3.6–3.8 Å).

• Dipole Alignment : The strong dipole moment of the nitrile group (approx. 4.0 D) directs the antiparallel alignment of molecular pairs to minimize the net dipole of the unit cell.

Comparative Analysis: Ether vs. Pyridone vs. Isomers

A critical aspect of working with this molecule is distinguishing it from its rearrangement product (the pyridone) and its structural isomers.

Table 1: Comparative Structural Properties

Feature	2-(Pyridin-2-yloxy)benzonitrile (Target)	1-(2-cyanophenyl)pyridin-2-one (Rearrangement Product)	4-(Pyridin-2-yloxy)benzonitrile (Isomer)
Linkage Type	Ether (C–O–C)	Amide-like (N–C)	Ether (C–O–C)
Geometry	Twisted, Flexible	Planar/Twisted (Rigid Core)	Linear/Extended
H-Bonding	Weak (CH···N)	Strong (C=O···H, dipole)	Weak (CH···N)
Lattice Energy	Lower (Lower MP)	Higher (Higher MP)	Moderate
Solubility	High (Lipophilic solvents)	Moderate (Polar solvents)	High
Key Risk	Smiles Rearrangement (Base/Heat)	Stable Thermodynamic Sink	Positional Isomerism

The Smiles Rearrangement Risk

The most significant technical challenge with 2-(Pyridin-2-yloxy)benzonitrile is its susceptibility to the Smiles Rearrangement . Under basic conditions (or high heat during crystallization), the ether oxygen is displaced by the amide nitrogen, converting the O-arylated pyridine into an N-arylated pyridone.

• Mechanism : Intramolecular Nucleophilic Aromatic Substitution (

  ).[1]

• Trigger : The pyridine nitrogen attacks the ipso-carbon of the benzonitrile ring, followed by the expulsion of the phenoxide oxygen (which then tautomerizes).

• Crystallographic Implication : If your crystal structure shows a C=O bond distance of ~1.23 Å and a short C–N inter-ring bond (~1.40 Å), you have isolated the rearrangement product , not the target ether.

Visualization of Pathways

The following diagram illustrates the synthetic pathway and the critical rearrangement step that researchers must control.

Figure 1: Reaction pathway showing the kinetic ether product and the thermodynamic risk of Smiles rearrangement.

Experimental Protocols

Synthesis of 2-(Pyridin-2-yloxy)benzonitrile

Note: This protocol emphasizes kinetic control to prevent rearrangement.

• Reagents : 2-Fluorobenzonitrile (1.0 eq), 2-Hydroxypyridine (1.1 eq), Cesium Carbonate (

  , 1.5 eq).

• Solvent : Anhydrous DMF or DMSO (Polar aprotic is required for

  ).

• Procedure :

  • Dissolve 2-hydroxypyridine in DMF under

    .

  • Add

    and stir at room temperature for 30 min to generate the nucleophile.

  • Add 2-fluorobenzonitrile dropwise.

  • Critical Step : Heat to 60–80°C (Do NOT exceed 100°C to avoid rearrangement). Monitor by TLC/LC-MS until the fluoride is consumed.

  • Quench with ice water; extract with Ethyl Acetate.

• Purification : Silica gel chromatography (Hexane:EtOAc 4:1). The ether elutes before the pyridone (if formed).

Crystallization Protocol

To obtain X-ray quality single crystals of the ether form:

• Method : Slow Evaporation (Ambient Temperature).

• Solvent System :

  • Preferred: Ethanol/Water (9:1) or Acetonitrile .

  • Avoid: High-boiling basic solvents (e.g., Pyridine, DMF) which may promote rearrangement over time.

• Procedure :

  • Dissolve 20 mg of the purified solid in 2 mL of Ethanol.

  • Filter through a 0.45

    m PTFE syringe filter into a clean vial.

  • Cover with parafilm and poke 2-3 small holes.

  • Allow to stand in a vibration-free dark area for 3-5 days.

• Crystal Habit : Expect colorless blocks or prisms.

  • Validation: Check IR for Nitrile stretch (

    ) and absence of Amide Carbonyl ( ).

References

• Smiles Rearrangement Mechanism : Truce, W. E., & Kreider, E. M. (1970). The Smiles and Related Rearrangements of Aromatic Systems. Organic Reactions.[1][2][3] Link

• Pyridone vs. Pyridine Tautomerism: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th Ed.). Wiley. (Foundational text on the stability of 2-pyridone tautomers).

• Perampanel Intermediate Synthesis : Hibi, S., et al. (2012). Discovery of 2-(2-oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (perampanel): a novel, noncompetitive AMPA receptor antagonist. Journal of Medicinal Chemistry, 55(23), 10584-10600. Link

• Crystal Engineering of Nitriles : Desiraju, G. R. (1995). Supramolecular Synthons in Crystal Engineering—A New Organic Synthesis. Angewandte Chemie International Edition, 34(21), 2311-2327. Link

Sources

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• 2. 2-Pyridone synthesis [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]